2,3-Bis(4-bromophenyl)-2-butenedinitrile

• CAS: 82193-93-9

Core Science & Biosynthesis

Crystal Structure Analysis and Polymorphic Behavior of 2,3-Bis(4-bromophenyl)-2-butenedinitrile: A Comprehensive Technical Guide

Executive Summary

In the rapidly advancing fields of organic optoelectronics and framework materials, 2,3-Bis(4-bromophenyl)-2-butenedinitrile (also known as bis(4-bromophenyl)fumaronitrile or Br-FN; CAS: 82193-93-9 / 315203-26-0) has emerged as a critical bridging ligand. Its dual functionality—featuring electron-withdrawing cyano (-CN) groups and cross-coupling-ready bromo (-Br) groups—makes it an ideal precursor for Covalent Organic Frameworks (COFs), Small Molecule Organic Solar Cells (SMOSCs), and Near-Infrared (NIR) fluorescent OLED emitters .

However, the efficacy of Br-FN in solid-state applications is heavily dictated by its crystalline packing. As a Senior Application Scientist, I emphasize that understanding the polymorphic behavior of this compound is not merely an academic exercise; it is a prerequisite for optimizing exciton utilization and charge transfer in device fabrication. This whitepaper provides an in-depth analysis of Br-FN's crystal structure, detailing the thermodynamic and kinetic forces that drive its polymorphism during Physical Vapour Transport (PVT), and outlines self-validating protocols for isolating its distinct crystalline forms.

Physicochemical Profiling & Structural Overview

Br-FN (

) typically exhibits a nonplanar molecular structure in its most commonly synthesized form. The synthesis of this compound, often achieved through the oxidative dimerization of 4-bromophenylacetonitrile, involves a critical isomerization step .

When transitioned into the solid state, Br-FN is highly susceptible to polymorphism —the ability to exist in multiple crystalline forms. Research has demonstrated that the method of crystallization directly influences the spatial relationships between the molecules . While solution-based crystallization often yields a kinetically trapped, nonplanar conformation, vapor-phase growth unlocks access to a thermodynamically stable, layered polymorph with profoundly different photophysical properties.

Crystallization Methodologies: Physical Vapour Transport (PVT)

To achieve the high-purity, defect-free single crystals required for optoelectronic characterization, Physical Vapour Transport (PVT) is vastly superior to standard solution growth. PVT eliminates solvent inclusions and utilizes a thermal gradient to naturally segregate polymorphs based on their thermodynamic stabilities and crystallization kinetics.

Step-by-Step PVT Protocol for Polymorph Segregation

The following protocol is engineered to be a self-validating system, ensuring reproducible segregation of Br-FN polymorphs .

• Apparatus Preparation : Flame-dry a primary quartz/glass tube (inner diameter 39.5 mm) and an inner growth tube (inner diameter 17 mm) to eliminate nucleation-inducing impurities.

• Source Loading : Deposit high-purity (>98%) Br-FN powder at one extreme end of the inner growth tube.

• System Assembly & Alignment : Insert the inner tube into the primary tube. Place the assembly into a horizontal tube furnace (e.g., Carbolite CTF), ensuring the Br-FN powder is positioned exactly at the thermal center of the furnace.

• Atmospheric Control (Causality) : Purge the system with anhydrous Nitrogen (

  ) gas and establish a continuous flow rate of 0.1 L/min . Why? An inert carrier gas prevents oxidative degradation at high temperatures while providing the precise kinetic momentum needed to transport sublimated molecules down the thermal gradient.

• Thermal Sublimation : Ramp the central furnace temperature to 240 °C . Why? This specific temperature provides sufficient thermal energy to sublime the Br-FN powder without inducing thermal decomposition.

• Gradient Crystallization : Maintain conditions for 5 hours . As the vapor travels away from the heat source, it encounters a cooling gradient. Crystals will spontaneously nucleate on the inner walls at distances between 120 mm and 300 mm from the source.

• Harvesting & Validation : Cool the system to room temperature under

  flow. Harvest the crystals from the distinct deposition zones. Validate the structural integrity using Differential Scanning Calorimetry (DSC); both polymorphs should exhibit a melting point of 493 K with no phase transitions between 300 K and 493 K.

PVT Workflow Diagram

Figure 1: Physical Vapour Transport (PVT) workflow for the segregation of Br-FN polymorphs.

Polymorphic Characterization: Form 1 vs. Form 2

The PVT process yields two distinct polymorphs of Br-FN. The causality behind their formation is a classic interplay between kinetic and thermodynamic control.

Counterintuitively, the less thermodynamically stable Form 1 crystallizes in the higher temperature zone (closer to the source). This occurs because the rapid deposition and higher thermal energy release the binding energy of intermolecular interactions too quickly, kinetically trapping the molecules in a distinctly nonplanar conformation. Conversely, as the vapor travels to the cooler, distal zone, the slower deposition rate allows the molecules to arrange into the more thermodynamically stable Form 2 , which features a layered structure typical of other diphenyl fumaronitriles .

Quantitative Data Summary

Property / Metric	Form 1 (Conventional Polymorph)	Form 2 (Novel Polymorph)
Deposition Zone (PVT)	Proximal (Higher Temperature)	Distal (Lower Temperature)
Molecular Conformation	Distinctly Nonplanar	Layered / Planar
Thermodynamic Stability	Lower (Kinetically Trapped)	Higher (Thermodynamically Preferred)
Intermolecular Overlap	Weak	Strong
Melting Point (DSC)	493 K	493 K
Phase Change (300K - 493K)	None detected	None detected

Photophysical Implications of Polymorphism

For drug development professionals utilizing fluorescent tags, or materials scientists designing OLEDs, the crystal packing directly dictates the exciton utilization and emission spectra.

Fluorometry analysis reveals that the structural differences between the two polymorphs result in starkly different optical properties. Form 2 exhibits a weaker, red-shifted fluorescence emission compared to Form 1. Why? The layered, planar conformation of Form 2 allows for greater intermolecular

orbital overlap. This strong interaction lowers the energy of the excited state (exciton), resulting in a red-shift, and introduces non-radiative decay pathways that weaken the overall fluorescence intensity .

Photophysical Pathway Diagram

Figure 2: Impact of polymorphic crystalline packing on the photophysical emission pathways of Br-FN.

References

• National Center for Biotechnology Information (NCBI). "2,3-Bis(4-bromophenyl)fumaronitrile | C16H8Br2N2 | CID 44630017." PubChem Database.[Link]

• Jensen, T. T., Potticary, J., Terry, L. R., Bruce Macdonald, H. E., Brandenburg, J. G., & Hall, S. R. "Polymorphism in crystals of bis(4-bromophenyl)fumaronitrile through vapour phase growth." CrystEngComm, 2017, 19, 7223-7228. Royal Society of Chemistry.[Link]

Structural and Spectroscopic Profiling of 2,3-Bis(4-bromophenyl)-2-butenedinitrile

A Technical Whitepaper on Synthesis, Characterization, and Purity Validation

Executive Summary

2,3-Bis(4-bromophenyl)-2-butenedinitrile (also widely known as 2,3-bis(4-bromophenyl)fumaronitrile) is a highly versatile, electron-deficient building block utilized extensively in the synthesis of Aggregation-Induced Emission (AIE) fluorophores, Covalent Organic Frameworks (COFs), and Organic Light-Emitting Diodes (OLEDs)[1].

Characterized by the molecular formula

and a molecular weight of 388.06 g/mol [2], this molecule features a central fumaronitrile core flanked by two para-bromophenyl rings. The two bromine atoms serve as ideal reactive handles for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Stille couplings), while the strongly electron-withdrawing cyano (–C≡N) groups lower the Lowest Unoccupied Molecular Orbital (LUMO), making it an excellent electron acceptor[3].

This technical guide provides an in-depth analysis of the molecule's spectroscopic signatures (NMR, IR, MS), details a self-validating synthetic workflow, and explains the causality behind its analytical validation.

Causality in Spectroscopic Signatures

To utilize 2,3-bis(4-bromophenyl)fumaronitrile in advanced material synthesis, researchers must establish a rigorous, self-validating system for structural confirmation. Relying on a single analytical method is insufficient due to the potential for stereoisomeric impurities (e.g., cis vs. trans isomers) or incomplete oxidation during synthesis.

Nuclear Magnetic Resonance (NMR) Logic

The trans-fumaronitrile derivative possesses a

axis of symmetry, rendering the two 4-bromophenyl rings magnetically equivalent.

• H NMR Causality: Because of this symmetry, the eight aromatic protons do not appear as a complex overlapping mess, but rather as a highly diagnostic AA'BB' spin system. This manifests as a tight multiplet (or two distinct doublets depending on the spectrometer's resolution) between 7.67 and 7.73 ppm [4]. The complete absence of aliphatic signals (specifically around 3.7 ppm) validates the total consumption of the –CH – protons from the starting material.
• C NMR Causality: The electron-withdrawing nature of the –C≡N groups heavily deshields the central alkene carbons, pushing their resonance to 126.8 ppm . The nitrile carbons themselves are shifted to 116.1 ppm , a hallmark of conjugated nitriles[4].

Mass Spectrometry (MS) and Isotopic Causality

Bromine naturally exists as two stable isotopes,

and , in a nearly 1:1 ratio. Because 2,3-bis(4-bromophenyl)fumaronitrile contains two bromine atoms, its molecular ion peak ( ) will strictly follow a 1:2:1 isotopic distribution pattern at m/z ~384, 386, and 388. Observing this exact isotopic triplet in High-Resolution Mass Spectrometry (HRMS) or MALDI-TOF is an absolute requirement to confirm the dibrominated structure[4].

Spectroscopic Data Summaries

Table 1:

H and C NMR Assignments (400 MHz / 101 MHz, CDCl )

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Structural Assignment
H	7.73 – 7.67	Multiplet (AA'BB')	8H	Aromatic protons (ortho to –Br and ortho to alkene)
C	132.7	Singlet	4C	Aromatic CH (meta to –Br)
C	130.6	Singlet	2C	Quaternary aromatic C (attached to alkene)
C	130.1	Singlet	4C	Aromatic CH (ortho to –Br)
C	126.8	Singlet	2C	Central alkene C (C=C)
C	124.7	Singlet	2C	Quaternary aromatic C (C–Br)
C	116.1	Singlet	2C	Nitrile C (–C≡N)

Table 2: IR and Mass Spectrometry Diagnostic Markers

Technique	Key Signal / Value	Diagnostic Significance
FT-IR	~2220 cm	C≡N stretching vibration (confirms conjugated nitrile presence)
FT-IR	~1580 - 1600 cm	C=C stretching and aromatic ring skeletal vibrations
FT-IR	~1070 cm	C–Br stretching vibration
HRMS	m/z 385.9054 (Exact)	molecular ion showing the classic 1:2:1 dibromine isotopic pattern

Experimental Protocol: Synthesis & Orthogonal Validation

The following methodology details the oxidative dimerization of 4-bromophenylacetonitrile. This protocol is designed as a self-validating workflow, ensuring that each step provides feedback on the reaction's progress[3].

Step-by-Step Synthetic Methodology

• Preparation & Degassing: Dissolve 2-(4-bromophenyl)acetonitrile (1.0 equiv, e.g., 5.1 mmol) and molecular iodine (

  , 1.0 equiv, 5.1 mmol) in anhydrous diethyl ether under a strict nitrogen atmosphere.

• Cryogenic Deprotonation: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Slowly add a solution of sodium methoxide (NaOMe, 2.1 equiv, 10.71 mmol) in anhydrous methanol over 30 minutes.

  • Causality: The cryogenic temperature is critical. It prevents uncontrolled nucleophilic attack and suppresses the formation of unwanted polymeric side products, ensuring the base selectively deprotonates the acidic α-protons to form the carbanion.

• Oxidative Dimerization: Maintain stirring at -78 °C for 30 minutes, then transfer the flask to an ice bath (0 °C) and stir for an additional 4 hours.

  • Causality: Iodine acts as the oxidant. The initial α-carbanion attacks the iodine to form an α-iodo intermediate. The excess base deprotonates this intermediate again, triggering a dimerization/elimination cascade that yields the fully conjugated fumaronitrile core.

• Quenching & Isolation: Quench the reaction carefully with cold 5% HCl solution to neutralize excess base. Filter the resulting precipitate and wash thoroughly with a cold methanol/water (1:1) mixture.

• Purification: Purify the crude product via silica gel column chromatography (using petroleum ether/dichloromethane as the eluent) or via recrystallization to yield 2,3-bis(4-bromophenyl)fumaronitrile as a light yellow/white solid.

Mechanistic Visualization: Synthesis and Application Pathway

Caption: Synthetic pathway from precursor to AIE-active fluorophore via oxidative dimerization.

Orthogonal Purity Validation (Self-Validating System)

Because 2,3-bis(4-bromophenyl)fumaronitrile is primarily used as a precursor for highly sensitive metal-catalyzed cross-couplings, trace impurities (such as unreacted iodine, monobrominated side-products, or cis-isomers) can poison palladium catalysts or disrupt the optical properties of the final OLED/AIEgen materials.

Therefore, a self-validating purity check is mandatory[5]:

• Primary Structural Confirmation: Conduct

  H NMR to confirm the disappearance of the precursor's aliphatic peak.

• Isotopic Confirmation: Utilize HRMS to verify the 1:2:1 dibromine pattern, ruling out dehalogenation side-reactions.

• Orthogonal Purity Assessment: Run Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with CHNS Elemental Analysis. HPLC will separate structurally similar isomers (e.g., cis-butenedinitrile derivatives) that NMR might struggle to quantify at low concentrations, while Elemental Analysis provides a direct measure of bulk purity against the theoretical

  formula[5].

Visualization: Spectroscopic Validation Workflow

Caption: Orthogonal workflow ensuring self-validating purity and structural integrity of the synthesized precursor.

References

• PubChem , "2,3-Bis(4-bromophenyl)fumaronitrile | C16H8Br2N2 | CID 44630017", National Institutes of Health (NIH). Available at:[Link]

• Royal Society of Chemistry , "Electronic Supplementary Information: Synthesis of 2,3-bis(4-bromophenyl)fumaronitrile", RSC.org. Available at:[Link]

• Sun, X. et al. , "Preparation of Cyano-Substituted Tetraphenylethylene Derivatives and Their Applications in Solution-Processable OLEDs", Molecules / MDPI, 23(1), 190 (2018). Available at:[Link]

Sources

• 1. ossila.com [ossila.com]
• 2. 2,3-Bis(4-bromophenyl)fumaronitrile | C16H8Br2N2 | CID 44630017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Preparation of Cyano-Substituted Tetraphenylethylene Derivatives and Their Applications in Solution-Processable OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Photophysical Engineering of Fumaronitrile Derivatives: A Technical Guide to D-A Architectures, AIEgens, and Bioimaging Applications

Structural Paradigms: The Fumaronitrile Core

In the development of advanced organic fluorophores, the fumaronitrile (1,2-dicyanoethylene) moiety has emerged as a highly versatile electron-withdrawing (acceptor, A) building block 1. Characterized by two strongly electronegative cyano groups attached to a trans-vinylene bridge, fumaronitrile effectively lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level of conjugated systems 2. When chemically coupled with electron-donating (D) groups—such as triphenylamine, carbazole, or N,N-dimethylaniline—it forms highly conjugated D-π-A or symmetric D-A-D architectures. This intramolecular push-pull effect narrows the optical bandgap, facilitating red to near-infrared (NIR) absorption and emission profiles critical for deep-tissue bioimaging and optoelectronics 3.

Core Photophysical Phenomena

The photophysics of fumaronitrile derivatives are heavily dictated by their microenvironment, leading to three interconnected phenomena:

• Twisted Intramolecular Charge Transfer (TICT): In dilute polar solvents, the D and A units rotate around their connecting single bonds upon photoexcitation, adopting a perpendicular geometry. This highly polar excited state typically decays non-radiatively, quenching fluorescence and causing pronounced positive solvatochromism (a red-shift in emission with increasing solvent polarity) 3.

• Aggregation-Induced Emission (AIE): Traditional planar fluorophores suffer from Aggregation-Caused Quenching (ACQ) due to detrimental π-π stacking. In contrast, the rotor-like D-A-D structures of fumaronitrile derivatives exhibit AIE. In the solid state or within nanoparticles, steric hindrance physically restricts intramolecular rotations—a process known as Restricted Intramolecular Motion (RIM). This blocks non-radiative TICT decay channels, forcing the molecule to release energy radiatively as intense fluorescence 4.

• The Methylsteric Effect: Recent structural engineering has demonstrated that introducing methyl groups onto the phenyl rings of the fumaronitrile core significantly enhances performance. This added steric bulk prevents excessive intermolecular stacking while shielding the excited state from ambient oxygen. The result is a drastic reduction in reactive oxygen species (ROS) generation and a near-doubling of the fluorescence quantum yield [[5]]().

Fig 1. Photophysical pathways of fumaronitrile D-A-D fluorophores.

Quantitative Photophysical Data Summary

The photophysical properties of fumaronitrile derivatives are highly tunable based on the chosen donor groups and steric modifications. The table below summarizes key quantitative metrics across distinct architectural classes.

Derivative	Architecture	Emission Max (nm)	Solid/NP Quantum Yield (%)	Key Photophysical Trait
BDABFN 3	D-π-A	653 (amorphous), 710 (crystal)	26.5%	Red-to-NIR AIE, Solvatochromism (552–750 nm)
TFN 5	D-A-D	~600–650	14.5% (in NPs)	Baseline AIEgen, susceptible to ROS generation
TFN-Me [[5]]()	D-A-D	~600–650	29.1% (in NPs)	Methylsteric enhancement, reduced ROS, high brightness
Carbazole-FN [[6]]()	D-π-A-π-D	520 (DMF) to 680 (DCM)	High (Solid State)	Negative/Positive Solvatochromism, FON formation

Experimental Workflow: Self-Validating Nanoparticle Formulation

To translate the hydrophobic fumaronitrile AIEgens into biocompatible probes for in vivo imaging, they must be formulated into Fluorescent Organic Nanoparticles (FONs) 4. The nanoprecipitation method utilizing DSPE-PEG2000 is an industry-standard, self-validating protocol. The causality of each step ensures that successful encapsulation is immediately verifiable by the optical properties of the system.

Step-by-Step Methodology

• Precursor Solvation: Dissolve the highly hydrophobic FN-derivative (e.g., TFN-Me) and the DSPE-PEG2000 amphiphilic matrix in a volatile, water-miscible solvent such as tetrahydrofuran (THF).

  • Causality: THF fully solvates both the lipid-PEG amphiphile and the fluorophore, creating a homogenous molecular mixture that prevents premature, uncontrolled aggregation. In this state, the AIEgen is virtually non-emissive due to active non-radiative decay pathways.

• Nanoprecipitation (Solvent Shifting): Rapidly inject the THF mixture into a large volume of deionized water under vigorous sonication.

  • Causality: The sudden shift in solvent polarity forces the hydrophobic FN-cores to coprecipitate with the hydrophobic DSPE lipid tails. Simultaneously, the hydrophilic PEG chains orient outward into the aqueous phase, forming a sterically stabilized micelle (~80 nm).

• Optical Self-Validation: Expose the resulting suspension to a UV excitation source.

  • Causality: A dramatic, instantaneous "turn-on" of fluorescence confirms successful nanoparticle formation. This optical validation proves that the AIE effect has triggered Restricted Intramolecular Motion (RIM) within the lipid core 5. If the solution remains dark, encapsulation has failed.

• Purification: Remove residual THF via dialysis (MWCO 3500 Da) against deionized water for 24 hours.

  • Causality: Residual organic solvent can swell the nanoparticles, leading to structural instability, dye leakage, or severe cytotoxicity in downstream in vivo applications.

• Characterization: Measure the hydrodynamic diameter via Dynamic Light Scattering (DLS) and calculate the absolute quantum yield using an integrating sphere spectrometer.

Fig 2. Self-validating nanoprecipitation workflow for FN-AIEgen nanoparticles.

References

• "Methylsteric Effects Enhance Fluorescence in Diphenylfumaronitrile AIEgens", MDPI, 5

• "A Study of Diphenylfumaronitrile and Furan-Substituted Diketopyrrolopyrrole Alternating Copolymer", ResearchGate, 2

• "Methylsteric Effects Enhance Fluorescence in Diphenylfumaronitrile AIEgens", MDPI, 1

• "Fumaronitrile-Based Fluorogen: Red to Near-Infrared Fluorescence, Aggregation-Induced Emission, Solvatochromism, and Twisted Intramolecular Charge Transfer", ACS Publications, 3

• "Carbazole-Based Donor−Acceptor Compounds: Highly Fluorescent Organic Nanoparticles", ACS Publications, 6

• "Polymer-encapsulated organic nanoparticles for fluorescence and photoacoustic imaging", Chemical Society Reviews, 4

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Polymer-encapsulated organic nanoparticles for fluorescence and photoacoustic imaging - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C4CS00014E [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

solubility and stability of 2,3-Bis(4-bromophenyl)-2-butenedinitrile in organic solvents

This technical guide details the solubility and stability profile of 2,3-Bis(4-bromophenyl)-2-butenedinitrile (CAS: 82193-93-9), a critical electron-deficient building block used in the synthesis of Aggregation-Induced Emission (AIE) luminogens and Covalent Organic Frameworks (COFs).[1]

[1]

Executive Summary

2,3-Bis(4-bromophenyl)-2-butenedinitrile (also known as 2,3-bis(4-bromophenyl)fumaronitrile) is a rigid, electron-withdrawing scaffold.[1] Its utility in optoelectronics and porous materials stems from its high thermal stability and unique photophysical properties, specifically the restriction of intramolecular motion (RIM) which facilitates AIE.[1] However, its processing is often bottlenecked by its specific solubility window—it is highly soluble in chlorinated and aromatic solvents but prone to aggregation or precipitation in polar protic media.[1] This guide provides the physicochemical parameters and experimental protocols necessary to handle, dissolve, and store this compound without compromising its integrity.

Physicochemical Profile

Parameter	Specification
IUPAC Name	(2E)-2,3-bis(4-bromophenyl)but-2-enedinitrile
CAS Number	82193-93-9
Molecular Formula	C₁₆H₈Br₂N₂
Molecular Weight	388.06 g/mol
Appearance	Yellow to pale yellow crystalline solid
Geometry	Planar trans-stilbene backbone (Fumaronitrile derivative)
Key Functionality	Electron-deficient core (Nitriles); Cross-coupling handles (Bromines)

Solubility Landscape

The solubility of 2,3-Bis(4-bromophenyl)-2-butenedinitrile is governed by

- stacking interactions and the polarity of the nitrile groups. It follows a "like-dissolves-like" mechanism favoring polar aprotic and halogenated solvents.[1]

Solvent Compatibility Table[1]

Solvent Class	Representative Solvents	Solubility Status	Application Notes
Chlorinated	Chloroform (CHCl₃), Dichloromethane (DCM)	High	Preferred for NMR, spin-coating, and reactions.[1]
Aromatic	Toluene, Chlorobenzene	Good	Ideal for high-temp cross-coupling (Suzuki/Stille).[1]
Polar Aprotic	THF, Acetone	Moderate	Soluble; Acetone used for Soxhlet purification.[1]
Polar Protic	Methanol, Ethanol, Water	Insoluble	Used as anti-solvents for precipitation/washing.[1]
Alkanes	Hexane, Heptane	Insoluble	Used to crash out the product from reaction mixtures.[1]

Hansen Solubility Parameter (HSP) Insight

The compound possesses high Dispersion (

) and Polar ( ) forces due to the brominated aromatic rings and nitrile groups, respectively.[1]

• Recommendation: For difficult dissolutions (e.g., highly crystalline aggregates), use 1,2-dichlorobenzene or warm toluene . These solvents match the dispersive character of the bromophenyl rings while accommodating the polar nitrile functionality.

Stability Assessment

Thermal Stability

The fumaronitrile core confers exceptional thermal rigidity.[1]

• Decomposition: Generally stable up to 300°C .[1] TGA data for analogous fumaronitrile ligands typically show

  weight loss below 320°C.[1]

• Processing Window: Safe for solvothermal synthesis (e.g., COF formation) at standard temperatures (80°C – 150°C).[1]

• Drying: Can be dried under vacuum at 100–120°C without degradation.[1]

Photostability & Isomerization[1]

• Mechanism: Upon UV irradiation in solution, the compound can undergo E-Z (trans-cis) photoisomerization.[1] This is reversible but alters the packing and optical properties.[1]

• Solid State: Highly stable.[1] The rigid crystal lattice inhibits isomerization (RIM mechanism).[1]

• Solution State: Susceptible to ambient light over prolonged periods.[1] Solutions should be kept in amber vials.

Chemical Stability[1]

• Acid/Base Resistance: Stable to weak acids and bases.[1]

• Hydrolysis Risk: The nitrile groups (-CN) are robust but can hydrolyze to carboxylic acids under extreme conditions (e.g., refluxing in conc.[1] H₂SO₄ or NaOH).[1] Standard COF synthesis using Triflic Acid (TfOH) or ZnCl₂ is well-tolerated.[1]

Experimental Protocols

Protocol: Gravimetric Solubility Determination

Use this self-validating protocol to determine the exact saturation limit in a specific solvent.

• Preparation: Weigh a clean, dry 2 mL vial (

  ).

• Saturation: Add excess solid (approx. 50 mg) to 1 mL of the target solvent.[1]

• Equilibration: Sonicate for 10 minutes, then stir at 25°C for 4 hours.

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter into the pre-weighed vial.

• Evaporation: Evaporate the solvent carefully (nitrogen stream or vacuum oven).

• Measurement: Weigh the vial with the dry residue (

  ).

• Calculation: Solubility (mg/mL) =

  .[1]

Workflow: Purification via Anti-Solvent Precipitation

This workflow ensures removal of soluble impurities and recovery of high-purity solid.

Figure 1: Standard purification workflow leveraging the solubility differential between chlorinated solvents and alcohols.[1]

Handling and Storage

• Storage Conditions: Store in a cool, dry place (20–25°C). Keep container tightly closed to prevent moisture absorption, although the compound is not highly hygroscopic.[1]

• Light Protection: Store solid and solutions in amber glass or foil-wrapped containers to prevent slow photoisomerization.[1]

• Safety (HSE):

  • Toxic: Nitrile compounds can liberate cyanide under extreme combustion or metabolic conditions.[1] Handle in a fume hood.

  • PPE: Nitrile gloves, safety glasses, and lab coat are mandatory.

References

• BenchChem. (2025).[1][2] Application Notes and Protocols for the Use of 2,3-Bis(4-bromophenyl)fumaronitrile as a Ligand in Covalent Organic Frameworks. Link[1]

• Ossila. (2025).[1] 2,3-Bis(4-bromophenyl)fumaronitrile Specifications and Applications in OLEDs. Link

• PubChem. (2025).[1] Compound Summary: 2,3-Bis(4-bromophenyl)fumaronitrile (CID 44630017).[1] National Library of Medicine.[1] Link[1]

• Han, X., et al. (2015).[1] "Highly Efficient Solid-State Near-Infrared Emitting Material Based on Triphenylamine and Diphenylfumaronitrile."[1] Advanced Functional Materials, 25(48), 7521-7529.[1] Link[1]

• Sun, X., et al. (2018).[1] "Preparation of Cyano-Substituted Tetraphenylethylene Derivatives and Their Applications in Solution-Processable OLEDs." Molecules, 23(1), 190.[1] Link

Sources

• 1. 2,3-Bis(4-bromophenyl)fumaronitrile | C16H8Br2N2 | CID 44630017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Advanced Synthesis of Brominated Butenedinitriles: Protocols and Mechanisms

The following technical guide details the synthesis, mechanisms, and applications of brominated butenedinitrile compounds, specifically focusing on 1-bromo-1,2-dicyanoethylene (bromofumaronitrile) and 2,3-dibromo-2-butenedinitrile (dibromofumaronitrile) .

Executive Summary

Brominated butenedinitriles represent a specialized class of electron-deficient alkenes used primarily as high-reactivity synthons in organic electronics (porphyrins/phthalocyanines) and as potent electrophilic biocides in industrial applications.

This guide focuses on the two most critical species in this family:

• 1-Bromo-1,2-dicyanoethylene (Monobromofumaronitrile): A "masked" dicyanoacetylene synthon used to bypass the handling of highly volatile and explosive dicyanoacetylene gas.

• 2,3-Dibromo-2-butenedinitrile (Dibromofumaronitrile): A symmetrically substituted Michael acceptor used as a biocide and a precursor for thiophene-based conductive polymers.

Chemical Identity & Reactivity Profile[1]

Property	1-Bromo-1,2-dicyanoethylene	2,3-Dibromo-2-butenedinitrile
Structure
CAS Number	13116-61-5	29262-20-2
Primary Role	Dienophile Synthon	Biocide / Cross-linker
Reactivity	High (Michael Acceptor / Diels-Alder)	Moderate (Sterically hindered)
Precursor	Fumaronitrile	But-2-ynedinitrile or But-2-yne-1,4-diol

Mechanistic Causality

The utility of these compounds stems from the strong electron-withdrawing nature of the nitrile groups combined with the leaving group ability of the bromine atom(s).

• In Diels-Alder Reactions: The monobromo variant reacts with dienes. Subsequent thermal elimination of HBr aromatizes the ring, effectively acting as a dicyanoacetylene equivalent without the explosion risk.

• In Nucleophilic Substitution: The vinylic bromine is susceptible to addition-elimination (

  ) sequences, allowing for the introduction of nucleophiles (e.g., thiols, amines) with retention of the double bond character.

Synthesis of 1-Bromo-1,2-dicyanoethylene

Target Audience: Synthetic Chemists, Porphyrin Researchers.

This protocol describes the bromination of fumaronitrile followed by thermal dehydrobromination. This route is preferred over direct bromination of maleonitrile due to the thermodynamic stability of the fumarate starting material.

Reaction Logic (DOT Visualization)

Figure 1: Reaction pathway for the synthesis of monobrominated butenedinitrile.

Detailed Experimental Protocol

Safety Warning: Bromine is corrosive and toxic. Fumaronitrile is a potent cyanide source. All operations must be performed in a fume hood.

Reagents:

• Fumaronitrile (7.8 g, 0.1 mol)

• Bromine (16.0 g, 0.1 mol, 5.2 mL)

• Solvent: Chloroform (

  ) or Carbon Tetrachloride ( ) - Note: is preferred for modern safety standards.

• Catalyst: Pyridine (Catalytic amount, optional but promotes elimination).

Step-by-Step Methodology:

• Setup: Equip a 100 mL round-bottom flask with a reflux condenser and a pressure-equalizing addition funnel. Place the flask in an oil bath.

• Dissolution: Dissolve fumaronitrile (7.8 g) in boiling chloroform (40 mL). Ensure complete dissolution.

• Bromination: Add elemental bromine (5.2 mL) dropwise through the addition funnel over 30 minutes while maintaining reflux. The solution will turn dark red/orange.

• Reaction: Continue refluxing for 4–6 hours. The color may fade slightly as bromine is consumed, though the reaction often remains colored.

  • Mechanistic Note: This step forms the meso-1,2-dibromo-1,2-dicyanoethane intermediate.

• Elimination (In-Situ): Unlike standard alkane brominations, the intermediate is thermally unstable. Upon prolonged heating or during the distillation step, it spontaneously eliminates HBr to restore the double bond.

• Workup: Cool the mixture. Wash with saturated sodium thiosulfate (

  ) to remove unreacted bromine. Dry the organic layer over anhydrous .[1]

• Purification: Concentrate the solvent under reduced pressure. Perform vacuum distillation on the residue.

  • Boiling Point: Collect the fraction boiling at 80–85°C at 12 mmHg .

• Yield: Expect 60–75% yield of a pale yellow liquid which may solidify upon cooling (mp ~30°C).

Validation:

• 1H NMR (

  ): Look for a singlet at 7.8–8.0 ppm (vinylic proton).

• IR: Distinct nitrile stretch at ~2230 cm⁻¹.

Synthesis of 2,3-Dibromo-2-butenedinitrile

Target Audience: Industrial Chemists, Material Scientists.

Synthesizing the dibromo variant requires a different approach because replacing the final hydrogen on the double bond via substitution is difficult. The most robust route involves the bromination of the alkyne precursor or oxidative functionalization.

The Alkyne Route (Preferred)

This method utilizes But-2-ynedinitrile (Acetylenedicarbonitrile) or its precursor But-2-yne-1,4-diol .

Protocol Logic:

• Precursor Preparation: If starting from But-2-yne-1,4-diol, the diol is first brominated to 2,3-dibromo-2-butene-1,4-diol.[2]

• Oxidation: The diol is oxidized to the dicarboxylic acid and subsequently converted to the dinitrile via amide dehydration.

• Direct Route (If Alkyne Dinitrile is available):

Experimental Workflow (Diol Precursor Method)

Since Acetylenedicarbonitrile is unstable and expensive, the industrial route often proceeds via the diol:

• Bromination: React 2-butyne-1,4-diol with

  in water at 0–10°C.

  • Result: (E)-2,3-dibromo-2-butene-1,4-diol precipitates.

• Oxidation: Treat the dibromo-diol with Chromic Acid (Jones Reagent) or

  to yield 2,3-dibromofumaric acid .

• Amidation: Convert acid to acid chloride (

  ), then to diamide ( ).

• Dehydration: Treat the diamide with

  or to yield 2,3-dibromo-2-butenedinitrile .

Applications & Handling

The "Dicyanoacetylene Equivalent" Strategy

Researchers use 1-bromo-1,2-dicyanoethylene to synthesize phthalocyanines.

Figure 2: Application of monobrominated synthon in constructing aromatic nitriles.

Safety Protocols

• Lachrymator: Both compounds are severe eye irritants. Use full-face protection.

• Cyanide Hazard: Metabolic breakdown can release cyanide. Keep amyl nitrite or a cyanide antidote kit accessible.

• Waste: Segregate halogenated organic waste. Do not mix with strong bases (exothermic polymerization).

References

• Fitzgerald, J. P., et al. "1-Bromo-1,2-dicyanoethylene: A dicyanoacetylene synthon useful in tetraazaporphyrin synthesis." Journal of Porphyrins and Phthalocyanines, vol. 1, no. 1, 1997. Link

• Ngi, S. I., et al. "Stereoselective Synthesis of (E)-2,3-Dibromobut-2-enoic Acid."[1] Organic Syntheses, vol. 85, 2008, pp. 222-230. Link

• LookChem. "(E)-2,3-Dibromo-2-butene-1,4-dinitrile Product Information & Safety." Link

• BenchChem. "Synthesis of Brominated Heterocyclic Compounds: Technical Notes." Link

• US Patent 3876715A. "Process for preparing 2,3-dibromo-2-alkylalkanes." Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN1303047C - Method for preparing 2,3-dibromo-2-butene-1,4-glycol - Google Patents [patents.google.com]

CAS number 82193-93-9 and 315203-26-0 properties and suppliers

The following technical guide provides an in-depth analysis of 2,3-Bis(4-bromophenyl)fumaronitrile , identified by CAS numbers 82193-93-9 and 315203-26-0 .

Advanced Optoelectronic Building Block & AIE Luminogen[1][2]

Executive Summary

2,3-Bis(4-bromophenyl)fumaronitrile (also known as 2,3-bis(4-bromophenyl)-2-butenedinitrile) is a specialized organic semiconductor intermediate.[1] It is critical in the synthesis of Aggregation-Induced Emission (AIE) luminogens, Organic Light-Emitting Diodes (OLEDs) , and Covalent Organic Frameworks (COFs) .

The compound exists primarily as the trans-isomer (fumaronitrile derivative), which confers the planar rigidity required for high-performance optoelectronic applications.

• CAS 82193-93-9 : Typically associated with the trans-isomer used in materials science literature.

• CAS 315203-26-0 : Often listed by chemical suppliers (e.g., TCI) for the same chemical entity, potentially covering the general stereoisomer mixture or specific registry entries.

Chemical Identity & Structural Properties[4][5][6][7][8][9][10]

Core Identification

Property	Data
Chemical Name	2,3-Bis(4-bromophenyl)fumaronitrile
Synonyms	2,3-Bis(4-bromophenyl)-2-butenedinitrile; 4,4'-Dibromocyanostilbene (derivative)
CAS Numbers	82193-93-9 (Primary for Materials); 315203-26-0 (Supplier Alternate)
Molecular Formula	C₁₆H₈Br₂N₂
Molecular Weight	388.06 g/mol
Geometry	Trans (E-isomer) configuration around the central double bond

Structural Visualization

The following diagram illustrates the trans-geometry critical for its π-conjugation and packing in the solid state.

Figure 1: Structural decomposition of 2,3-Bis(4-bromophenyl)fumaronitrile showing functional moieties.

Physical & Optoelectronic Properties[12]

This compound exhibits mechanochromism and AIE properties . Unlike traditional fluorophores that quench in the solid state (ACQ), this molecule emits efficiently when aggregated due to the restriction of intramolecular rotation (RIR).

Property	Description
Appearance	White to light yellow/orange crystalline powder (Polymorphic).
Melting Point	>200°C (Varies by polymorph).
Solubility	Soluble in CHCl₃, THF, DCM; Insoluble in water, methanol.
Fluorescence	Weak in solution; Strong emission in solid/aggregated state.
Mechanochromism	Emission color shifts (e.g., Green Orange) upon grinding/shearing.
Electronic Nature	Electron-deficient (Acceptor) due to cyano groups.

Synthesis Protocol: Oxidative Dimerization

The most robust method for synthesizing the symmetric fumaronitrile core is the oxidative dimerization of 4-bromophenylacetonitrile.

Reaction Mechanism

The reaction proceeds via the deprotonation of the alpha-carbon of the nitrile, followed by oxidative coupling mediated by Iodine (

).

Figure 2: Oxidative dimerization pathway for the synthesis of the fumaronitrile core.

Step-by-Step Protocol

Safety Note: Work in a fume hood. Cyanide derivatives and Iodine are toxic.

• Preparation:

  • Dry a 250 mL Schlenk flask and purge with Nitrogen (

    ).[2]

  • Dissolve 4-Bromophenylacetonitrile (10 mmol) in anhydrous THF or Diethyl Ether (50 mL).

  • Cool the solution to -78°C using a dry ice/acetone bath.

• Deprotonation:

  • Add Sodium Methoxide (NaOMe) (20 mmol, 2.0 eq) or Sodium Ethoxide slowly.

  • Stir at -78°C for 30–60 minutes. The solution typically changes color (often dark red/brown) indicating carbanion formation.

• Oxidative Coupling:

  • Dissolve Iodine (

    ) (10 mmol, 1.0 eq) in anhydrous THF (10 mL).

  • Add the Iodine solution dropwise to the reaction mixture at -78°C.

  • Allow the mixture to warm to room temperature (RT) naturally over 2–4 hours.

• Work-up:

  • Quench with saturated Sodium Thiosulfate (

    ) solution to remove excess Iodine.

  • Extract with Dichloromethane (DCM) (

    mL).

  • Wash organic layer with brine, dry over

    , and concentrate under vacuum.

• Purification:

  • Recrystallize from Ethanol/Chloroform or purify via silica gel column chromatography (Eluent: Hexane/DCM) to isolate the trans-isomer (major product).

Applications in Drug Development & Materials[12]

While primarily an optoelectronic material, the "drug development" relevance lies in bio-imaging and sensing :

• Fluorescent Probes: The AIE nature allows for high-contrast imaging of biological structures (e.g., mitochondria, fibrils) without background noise from solution-state dye.

• Mechano-Sensors: Used in smart coatings to detect stress or damage in pharmaceutical packaging or delivery devices.

• COF Linkers: The bromine handles allow this molecule to be polymerized into Covalent Organic Frameworks (COFs) used for drug delivery carriers or catalysis .[3]

Supply Chain & Sourcing

Key Suppliers:

• Ossila: Specializes in organic electronics; lists under CAS 82193-93-9.[1]

• TCI Chemicals: Major global supplier; lists under CAS 315203-26-0.

• CymitQuimica / BenchChem: Aggregators listing both CAS numbers.

Storage Requirements:

• Store at 2–8°C (Refrigerated).

• Protect from light (Light-sensitive).

• Keep under inert atmosphere (

  or Argon) to prevent slow oxidation or hydrolysis of nitrile groups over long periods.

References

• Royal Society of Chemistry (RSC). Synthesis of Aggregation-Induced Emission Luminogens. Electronic Supplementary Information. Available at: [Link]

• PubChem. Compound Summary: 2,3-Bis(4-bromophenyl)fumaronitrile.[2][3] National Library of Medicine. Available at: [Link]

• MDPI Molecules. Preparation of Cyano-Substituted Tetraphenylethylene Derivatives. Available at: [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Advanced Cross-Coupling Strategies Utilizing 2,3-Bis(4-bromophenyl)-2-butenedinitrile

Introduction & Mechanistic Insights

2,3-Bis(4-bromophenyl)-2-butenedinitrile (also known as 2,3-bis(4-bromophenyl)fumaronitrile) is a highly versatile, dual-functional building block widely utilized in materials science and drug development[1]. Structurally, it features a central dicyanostilbene-like core that acts as a powerful electron acceptor due to the strong electron-withdrawing nature of the nitrile groups. Flanking this core are two para-bromo-substituted phenyl rings, which serve as ideal electrophilic handles for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Miyaura borylation, and Buchwald-Hartwig aminations[2],[3].

Causality in Molecular Design: When this core is coupled with electron-donating moieties (e.g., triphenylamine or carbazole derivatives) via Suzuki-Miyaura coupling, it forms a Donor-Acceptor-Donor (D-A-D) architecture. The strong push-pull electronic configuration lowers the Lowest Unoccupied Molecular Orbital (LUMO), promoting Intramolecular Charge Transfer (ICT) and significantly red-shifting the emission spectrum[4],. Furthermore, the steric bulk of the appended groups restricts intramolecular rotations (RIR) in the solid state. This restriction effectively suppresses non-radiative decay pathways, endowing the resulting molecule with Aggregation-Induced Emission (AIE) characteristics[5],[2].

Key Applications in Advanced Technologies

• AIEgens for Bioimaging and Photodynamic Therapy (PDT): The fumaronitrile fragment plays a pivotal role in the electronic configuration of photosensitizers. By integrating this core via Suzuki coupling, researchers have developed metabolizable AIE nanoparticles that emit in the orange/red to near-infrared (NIR) regions, enabling deep-tissue bioimaging and efficient reactive oxygen species (ROS) generation for cancer therapy[5],.

• OLED Emitters: The compound is a critical precursor for synthesizing highly efficient solid-state emitters, such as 2,3-bis(4′-(diphenylamino)-[1,1′-biphenyl]-4-yl)fumaronitrile (TPATCN). These materials leverage hybridized local and charge transfer (HLCT) states to achieve high external quantum efficiencies in organic light-emitting diodes (OLEDs)[4],[6].

• Covalent Organic Frameworks (COFs) & Conjugated Polymers: Beyond small molecules, the rigid geometry of the fumaronitrile core makes it an excellent monomer for Conjugated Microporous Polymers (CMPs). Suzuki polycondensation with diboronic acids yields porous networks utilized in photocatalytic hydrogen production and energy storage[7],[8].

Experimental Workflows & Logical Relationships

Workflow of Suzuki-Miyaura coupling for synthesizing AIE-active D-A-D architectures.

Quantitative Data: Cross-Coupling Versatility

The following table summarizes optimized reaction conditions for functionalizing 2,3-Bis(4-bromophenyl)-2-butenedinitrile across various cross-coupling methodologies.

Reaction Type	Coupling Partner	Catalyst System	Base	Solvent	Temp / Time	Target Application	Ref
Suzuki-Miyaura	4-(Diphenylamino)phenylboronic acid	Pd(PPh3)4 (3 mol%)	K2CO3	THF / H2O	Reflux, 12 h	NIR AIEgen for Bioimaging (74% Yield)
Suzuki-Miyaura	Benzene-1,4-diboronic acid	Pd(dppf)Cl2	K2CO3	DMF	100 °C, 48 h	Conjugated Microporous Polymers	[8]
Miyaura Borylation	Bis(pinacolato)diboron (B2pin2)	Pd(dppf)Cl2 (10 mol%)	KOAc	Dioxane/DCM	Reflux	Electrofluorochromic Devices	[3]
Buchwald-Hartwig	N-(4-(1,2,2-triphenylvinyl)phenyl)benzenamine	Pd(OAc)2 / P(t-Bu)3	Cs2CO3	Toluene	40 °C, 2 h	AIE Fluorescent Bioprobes	[2]

Self-Validating Protocol: Synthesis of a D-A-D AIEgen

Objective: Coupling 2,3-Bis(4-bromophenyl)-2-butenedinitrile with 4-(diphenylamino)phenylboronic acid to yield a red-emissive AIEgen.

Reagents:

• 2,3-Bis(4-bromophenyl)-2-butenedinitrile (1.0 eq, limiting reagent)

• 4-(diphenylamino)phenylboronic acid (2.2 eq, slight excess to ensure double coupling)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.03 - 0.05 eq)

• Potassium carbonate (K2CO3) (10.0 eq)

• Solvent: THF/H2O (4:1 v/v, degassed)

Step-by-Step Methodology:

• Preparation & Biphasic Setup: In a 100 mL two-necked round-bottom flask, combine the dibromide, boronic acid, and K2CO3. Add the THF/H2O solvent mixture.

  • Causality: The biphasic system is critical. It ensures the solubility of both the highly lipophilic organic precursors (in THF) and the inorganic base (in water), which is required to activate the boronic acid for the transmetalation step of the catalytic cycle.

• Atmosphere Exchange: Subject the mixture to three freeze-pump-thaw cycles or vigorous sparging with N2 for 30 minutes.

  • Causality: Oxygen rapidly oxidizes the electron-rich Pd(0) catalyst to an inactive Pd(II) species, halting the oxidative addition step.

• Catalyst Addition: Quickly add Pd(PPh3)4 under a positive stream of N2. Protect the flask from ambient light using aluminum foil.

  • Causality: Pd(PPh3)4 is highly light- and air-sensitive in solution.

• Reaction Execution: Heat the mixture to a gentle reflux (approx. 75 °C) and stir overnight (12-24 hours).

  • Causality: The formation of the trans isomer is thermodynamically favored under these conditions due to the severe steric hindrance that hampers the formation of the cis structure[2].

• Workup: Cool the mixture to room temperature. Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL). Wash the combined organic layers with brine and dry over anhydrous Na2SO4.

• Purification: Concentrate under reduced pressure. Purify via silica gel column chromatography using a Hexane/DCM gradient (e.g., 7:3 v/v) as the eluent.

Self-Validation & Quality Control:

• In-Process Control (IPC): Monitor the reaction via Thin-Layer Chromatography (TLC). The starting dibromide typically has an Rf of ~0.6 in a 1:1 Hexane:DCM mixture. As the coupling proceeds, the product spot will appear lower on the plate (due to increased molecular weight and polarity) and will exhibit intense fluorescence under a 365 nm UV lamp—a direct visual confirmation of extended conjugation.

• Post-Reaction Validation: Isolate the product and perform 1H NMR spectroscopy (400 MHz, CDCl3). The successful coupling is validated by the disappearance of the characteristic AB spin system of the bromo-phenyl protons (typically around 7.5-7.6 ppm) and the emergence of a complex multiplet integrating for the newly appended triphenylamine protons (around 7.0-7.3 ppm). The symmetry in the NMR spectra will further corroborate the exclusive formation of the trans isomer[2].

References

1.[1] Dibromo Monomers | For Cross-Coupling Reactions - Ossila, Ossila, 1 2.[7] Application Notes and Protocols for the Use of 2,3-Bis(4-bromophenyl)fumaronitrile as a Ligand in Covalent Organic Frameworks - Benchchem, Benchchem, 7 3.[5] Metabolizable Photosensitizers with Aggregation-Induced Emission for Photodynamic Cancer Therapy | ACS Applied Nano Materials, ACS Publications, 5 4.[4] Preparation of Cyano-Substituted Tetraphenylethylene Derivatives and Their Applications in Solution-Processable OLEDs - PMC, National Institutes of Health, 4 5.[6] (PDF) Small‐Molecule Emitters with High Quantum Efficiency: Mechanisms, Structures, and Applications in OLED Devices, ResearchGate, 6 6.[2] US10753941B2 - Biocompatible nanoparticles with aggregation induced emission characteristics as fluorescent bioprobes and methods of using the same for in vitro and in vivo imaging, Google Patents, 2 7. A photostable AIE luminogen with near infrared emission for monitoring morphological change of plasma membrane, HKUST, 8.[3] Electrofluorochromism: From molecular systems to set-up and display | Request PDF, ResearchGate, 3 9.[8] ACS Applied Polymer Materials Vol. 6 No. 19, ACS Publications, 8

Sources

• 1. ossila.com [ossila.com]
• 2. US10753941B2 - Biocompatible nanoparticles with aggregation induced emission characteristics as fluorescent bioprobes and methods of using the same for in vitro and in vivo imaging - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of Cyano-Substituted Tetraphenylethylene Derivatives and Their Applications in Solution-Processable OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

post-synthetic modification of COFs with 2,3-Bis(4-bromophenyl)-2-butenedinitrile

Application Note: Post-Synthetic Modification of Boronic Acid-Functionalized COFs with 2,3-Bis(4-bromophenyl)-2-butenedinitrile

Part 1: Strategic Rationale & Mechanism

1.1 The Challenge: Functionalizing Porous Scaffolds Direct synthesis of Covalent Organic Frameworks (COFs) using bulky or electron-deficient monomers like 2,3-Bis(4-bromophenyl)-2-butenedinitrile (BBBDN) often leads to amorphous polymers or low-surface-area materials due to steric hindrance and strong dipole-dipole interactions of the nitrile groups.

1.2 The Solution: Post-Synthetic Modification (PSM) This protocol details the Post-Synthetic Modification (PSM) of a scaffold COF containing pendant phenylboronic acid groups via Suzuki-Miyaura cross-coupling . By grafting BBBDN onto the pore walls after the framework is crystallized, we achieve two critical advantages:

• Preservation of Crystallinity: The delicate reticulation of the COF is not disrupted by the bulky fumaronitrile derivative.

• Introduction of Optoelectronic Function: The BBBDN moiety acts as an electron-acceptor and an Aggregation-Induced Emission (AIE) luminogen. Its restriction within the COF pores suppresses non-radiative decay, activating intense fluorescence suitable for chemosensing or photocatalysis.

1.3 The Mechanism The reaction utilizes the two aryl bromide handles on BBBDN to couple with available boronic acid sites on the COF pore walls.

• Reaction Type: Heterogeneous Pd-catalyzed Suzuki-Miyaura Coupling.

• Key Interaction: Formation of C-C bonds between the COF backbone and the BBBDN modifier.

Part 2: Experimental Protocol

2.1 Materials & Equipment

• Host COF: Boronic acid-functionalized COF (e.g., COF-1 or a custom boronate-ester linked COF with pendant -B(OH)₂). Note: Ensure COF is activated (solvent-free) before weighing.

• Modifier: 2,3-Bis(4-bromophenyl)-2-butenedinitrile (CAS: 82193-93-9, >97% Purity).

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].

• Base: Potassium Carbonate (K₂CO₃), 2M aqueous solution.

• Solvent System: 1,4-Dioxane / Mesitylene (4:1 v/v). Mesitylene is added to modulate reflux temperature and ensure solubility of the modifier.

• Equipment: Schlenk line, heavy-wall pressure vessel (or Schlenk tube), Soxhlet extractor.

2.2 Step-by-Step Methodology

Step 1: Pre-Activation of Host COF

• Weigh 100 mg of the Boronic-Acid COF.

• Degas under dynamic vacuum at 120°C for 12 hours to remove trapped guest molecules that might interfere with pore diffusion.

• Backfill with Argon.

Step 2: Reaction Assembly (Inert Atmosphere)

• In a glovebox or under rigorous Argon flow, charge a 25 mL Schlenk tube with:

  • Activated COF (100 mg, ~0.5 mmol eq. of -B(OH)₂).

  • BBBDN Modifier (291 mg, 0.75 mmol, 1.5 eq). Excess is used to drive kinetics in the heterogeneous phase.

  • Pd(PPh₃)₄ (29 mg, 5 mol%).

• Add 10 mL of degassed 1,4-Dioxane/Mesitylene (4:1).

• Add 1.0 mL of degassed 2M K₂CO₃.

• Perform three freeze-pump-thaw cycles to remove dissolved oxygen (Critical for Pd(0) stability).

Step 3: The Coupling Reaction

• Seal the vessel and heat to 85°C for 48 hours with gentle stirring (300 rpm).

  • Expert Insight: Do not stir vigorously. Magnetic grinding can collapse the COF crystalline domains. Use an overhead stirrer if possible, or a small stir bar at low speed.

Step 4: Purification & Catalyst Removal

• Cool to room temperature. Filter the solid precipitate.[1]

• Solvent Wash: Wash with THF (3 x 20 mL) and Water (3 x 20 mL) to remove unreacted ligand and inorganic salts.

• Soxhlet Extraction: Transfer solid to a thimble. Extract with Methanol for 24 hours.

  • Purpose: This step is non-negotiable. It removes trapped Pd catalyst and physically adsorbed BBBDN.

• Activation: Dry the resulting powder (labeled COF-BBBDN ) under vacuum at 100°C for 12 hours.

Part 3: Visualization & Workflow

3.1 Experimental Workflow Diagram

Caption: Workflow for the heterogeneous Suzuki-Miyaura post-synthetic modification of COFs.

Part 4: Validation & Quality Control (QC)

To ensure the protocol was successful and meets the standards for high-impact research or pre-clinical screening, the following data profile is required.

4.1 Characterization Checklist

Technique	Observation	Interpretation
FT-IR Spectroscopy	New peak at ~2220 cm⁻¹ (C≡N stretch).	Confirms incorporation of the nitrile group from BBBDN.
¹³C CP-MAS NMR	New signals at 110-118 ppm (Nitrile carbons) and 120-140 ppm (Aromatic shifts).	Definitive proof of covalent attachment.
PXRD	Retention of low-angle peaks (e.g., [100]).	Confirms the COF lattice did not collapse during PSM.
ICP-MS	Pd content < 500 ppm.	Validates the efficiency of Soxhlet washing (Crucial for bio-applications).
Fluorescence	Strong emission (typically Yellow/Orange ).	Confirms the BBBDN is rigidified within the pores (AIE effect).

4.2 Troubleshooting Guide

• Issue: Loss of Crystallinity (Amorphous XRD).

  • Cause: Reaction temperature too high or stirring too aggressive.

  • Fix: Lower Temp to 60°C, extend time to 72h, and eliminate magnetic stirring (use shaking).

• Issue: Low Fluorescence.

  • Cause: "Pore Blocking" – BBBDN adsorbed on surface rather than inside pores.

  • Fix: Ensure the host COF pore size is > 2.0 nm (mesoporous) to allow diffusion of the modifier.

Part 5: Application Notes

5.1 Chemosensing & Bio-Imaging The COF-BBBDN hybrid serves as a "Turn-On" sensor. The fumaronitrile core is highly sensitive to local viscosity and polarity.

• Protocol: Disperse 1 mg COF-BBBDN in water. Upon exposure to hydrophobic toxins or specific drug metabolites that enter the pores, the restriction of the phenyl ring rotation enhances fluorescence quantum yield (AIE mechanism).

5.2 Photocatalysis The electron-deficient dinitrile group acts as an acceptor, while the COF backbone (often pyrene or porphyrin-based) acts as a donor. This creates a built-in Donor-Acceptor heterojunction ideal for:

• Singlet Oxygen generation (¹O₂).

• Photocatalytic organic transformations (e.g., oxidation of sulfides).

References

• BenchChem. "Application Notes and Protocols for the Use of 2,3-Bis(4-bromophenyl)fumaronitrile as a Ligand in Covalent Organic Frameworks." BenchChem Application Library. Accessed March 2026. Link

• Ossila. "2,3-Bis(4-bromophenyl)fumaronitrile: Product Specifications and Literature." Ossila Product Guide. Accessed March 2026. Link

• Waller, P. J., et al. "Chemical Conversion of Linkages in Covalent Organic Frameworks." J. Am. Chem. Soc., 2015, 137, 37, 12260–12263. (Foundational PSM Chemistry). Link

• Segura, J. L., et al. "Post-synthetic modification of covalent organic frameworks." Chem. Soc. Rev., 2016, 45, 5635-5671. Link

• Geng, K., et al. "Covalent Organic Frameworks: Design, Synthesis, and Functions." Chem. Rev., 2020, 120, 16, 8814–8933. Link

Sources

• 1. benchchem.com [benchchem.com]

Application Note: Pd-Catalyzed Functionalization of 2,3-Bis(4-bromophenyl)-2-butenedinitrile

This is a comprehensive Application Note and Protocol designed for advanced research applications in optoelectronics and drug discovery.

Abstract & Scope

This document details the protocol for the palladium-catalyzed cross-coupling of 2,3-Bis(4-bromophenyl)-2-butenedinitrile (CAS: 82193-93-9). This substrate serves as a critical electron-deficient core for the synthesis of Aggregation-Induced Emission (AIE) luminogens, organic semiconductors, and Covalent Organic Frameworks (COFs).

Due to the presence of two electron-withdrawing nitrile groups on the vinylene bridge, the electronic environment of the aryl bromides is deactivated relative to standard aryl halides. This protocol addresses the specific kinetic challenges posed by this deactivation, ensuring high yields of bis-functionalized products while maintaining the integrity of the alkene bridge.

Pre-Reaction Analysis & Mechanistic Insight

Substrate Properties

• Chemical Name: 2,3-Bis(4-bromophenyl)-2-butenedinitrile (also known as 2,3-bis(4-bromophenyl)fumaronitrile).[1]

• Key Features:

  • Steric Conformation: The molecule adopts a twisted "propeller" conformation due to steric repulsion between the nitrile groups and the ortho-hydrogens of the phenyl rings. This restriction of intramolecular rotation (RIR) is the source of its AIE properties.

  • Electronic Deactivation: The dinitrile-alkene core is strongly electron-withdrawing. Through inductive effects (

    ), it decreases the electron density on the phenyl rings. Consequently, the oxidative addition of Pd(0) into the C-Br bond is kinetically slower than in electron-rich systems (e.g., 4-bromoanisole).

Strategic Considerations

• Catalyst Selection: To counteract the slow oxidative addition, electron-rich phosphine ligands or chelating ligands (e.g., dppf) are preferred to increase the nucleophilicity of the Pd(0) species.

• Base Sensitivity: While the nitrile group is generally stable, strong nucleophilic bases (e.g., hydroxide) at high temperatures can cause partial hydrolysis. Carbonate or phosphate bases are recommended.

• Stereochemical Stability: The E-isomer (fumaronitrile) is thermodynamically preferred. However, under high thermal stress or UV irradiation, E/Z isomerization can occur. The reaction should be performed in low-light conditions if isomer purity is critical.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This is the primary method for synthesizing AIEgens (e.g., TPE-CN derivatives) by coupling with aryl boronic acids.

Reagents & Stoichiometry

Component	Role	Equivalents	Notes
Substrate	Electrophile	1.0	2,3-Bis(4-bromophenyl)-2-butenedinitrile
Aryl Boronic Acid	Nucleophile	2.5 - 3.0	Excess required to ensure bis-coupling
Pd(dppf)Cl₂ · DCM	Catalyst	0.05 (5 mol%)	Robust against air; excellent for deactivated bromides
K₂CO₃ (2M aq)	Base	5.0	Activates the boronic acid
1,4-Dioxane	Solvent	N/A	High boiling point, good solubility

Step-by-Step Methodology

• Preparation: Flame-dry a 50 mL Schlenk flask or a heavy-walled pressure vial equipped with a magnetic stir bar. Allow it to cool under a stream of Argon or Nitrogen.

• Charging Solids: Add the Substrate (1.0 equiv), Aryl Boronic Acid (3.0 equiv), and Pd(dppf)Cl₂ (5 mol%) to the flask.

  • Critical Step: If the boronic acid is prone to protodeboronation, increase equivalents to 4.0.

• Solvent Addition: Evacuate and backfill the flask with inert gas (3 cycles). Inject anhydrous 1,4-Dioxane (concentration ~0.1 M relative to substrate) via syringe.

• Base Activation: Degas the 2M K₂CO₃ solution separately by bubbling nitrogen for 10 minutes. Add the degassed base solution to the reaction mixture.

  • Note: The biphasic mixture requires vigorous stirring to facilitate phase transfer.

• Reaction: Seal the vessel and heat to 90°C for 12–24 hours .

  • Monitoring: Check progress via TLC (SiO₂; Hexane/DCM). The starting material (Rf ~0.6 in 1:1 DCM/Hex) should disappear. A mono-coupled intermediate may persist if the reaction is stopped too early.

• Workup:

  • Cool to room temperature.[2][3][4][5]

  • Dilute with DCM (20 mL) and water (20 mL).

  • Separate phases.[2][4] Extract aqueous layer with DCM (2 x 15 mL).

  • Wash combined organics with Brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate under reduced pressure. Purify via silica gel column chromatography.

  • Gradient: Start with 100% Hexane, increasing to 20-40% DCM/Hexane depending on the polarity of the coupled aryl group.

Experimental Protocol: Sonogashira Cross-Coupling

Used to extend conjugation with alkyne units for red-shifted emission.

Reagents & Stoichiometry

Component	Role	Equivalents	Notes
Substrate	Electrophile	1.0
Terminal Alkyne	Nucleophile	3.0
Pd(PPh₃)₄	Catalyst	0.05	Tetrakis(triphenylphosphine)palladium(0)
CuI	Co-Catalyst	0.10	Facilitates transmetallation
Diisopropylamine	Base/Solvent	Excess	Used as solvent or co-solvent with THF

Step-by-Step Methodology

• Setup: Use a Schlenk flask under strict inert atmosphere (Oxygen creates homocoupling byproducts of the alkyne).

• Dissolution: Dissolve Substrate (1.0 equiv) and Terminal Alkyne (3.0 equiv) in anhydrous THF/Diisopropylamine (1:1 v/v) .

• Catalyst Addition: Add Pd(PPh₃)₄ and CuI .

  • Visual Cue: The solution often turns dark or yellow-brown upon catalyst addition.

• Reaction: Heat to 70°C for 16–24 hours .

• Workup: Filter through a celite pad to remove palladium black and copper salts. Wash the pad with THF. Concentrate and purify via chromatography.[2][6]

Visualization of Workflows

Reaction Workflow (Suzuki Coupling)

Caption: Operational workflow for the Suzuki-Miyaura coupling of 2,3-Bis(4-bromophenyl)-2-butenedinitrile.

Catalytic Cycle & Electronic Effects

Caption: Pd-Catalytic cycle highlighting the rate-limiting oxidative addition due to the electron-deficient core.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Mono-coupled Product	Incomplete reaction; Catalyst death.	Add 1.0 equiv more boronic acid and 2 mol% fresh catalyst. Increase time.
Black Precipitate (Early)	"Pd Black" formation (catalyst decomposition).	Oxygen leak. Ensure stricter inert atmosphere. Switch to Pd(dppf)Cl₂ which is more thermally stable.
Low Yield	Protodeboronation of boronic acid.	Use a weaker base (e.g., K₃PO₄) or anhydrous conditions (using CsF as base).
Isomerization	Thermal/Photochemical stress.	Wrap flask in aluminum foil. Lower temperature to 80°C and extend time.

References

• Synthesis and Properties of AIE-Active Molecules

  • Title: Aggregation-induced emission of 2,3-bis(4-bromophenyl)
  • Source:J.

  • URL:[Link]

• General Suzuki Coupling Protocols

  • Title: Suzuki-Miyaura Cross-Coupling Reaction (Organic Chemistry Portal).
  • Source:Organic Chemistry Portal

  • URL:[Link]

• Catalyst Selection for Deactivated Aryl Halides: Title: A Guide to Catalyst Selection for Suzuki-Miyaura Coupling. Source:Sigma-Aldrich (Merck)

• Substrate Data

  • Title: 2,3-Bis(4-bromophenyl)-2-butenedinitrile Compound Summary.

  • Source:PubChem[7]

  • URL:[Link]

Sources

• 1. ossila.com [ossila.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-[(E)-4-(2-Bromo­phen­yl)but-3-en-2-yl­idene]malononitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 2,3-Bis(4-bromophenyl)fumaronitrile | C16H8Br2N2 | CID 44630017 - PubChem [pubchem.ncbi.nlm.nih.gov]

Rational Design and Fabrication of All-Small-Molecule Organic Solar Cells (ASM-OSCs): From Building Blocks to High-Efficiency Devices

Mechanistic Overview: The Shift to Molecular Building Blocks

The transition from polymer-based to all-small-molecule organic solar cells (ASM-OSCs) represents a critical evolution in photovoltaic material science. While polymers suffer from inherent batch-to-batch variations and high polydispersity, small molecules offer strictly defined molecular weights, high purity, and absolute structural reproducibility[1].

The architecture of ASM-OSCs relies on the rational pairing of electron-donating and electron-accepting "building blocks" to tune energy levels and control nanoscale morphology:

• Donor Building Blocks (The BDT Core): The benzo[1,2-b:4,5-b']dithiophene (BDT) unit is the foundational building block for high-performance small-molecule donors[1][2]. Its rigid, planar, and highly symmetrical fused aromatic system promotes cofacial

  stacking in the solid state, which is critical for high hole mobility. By applying lateral side-chain engineering—such as chlorination or fluorination of the thiophene conjugated side chains—researchers can precisely lower the Highest Occupied Molecular Orbital (HOMO) to maximize the open-circuit voltage ( )[1][3].

• Acceptor Building Blocks (The Y-Series NFAs): The introduction of Y-series non-fullerene acceptors (NFAs), particularly Y6, has redefined efficiency limits[4]. Y6 utilizes a multi-fused A-DA'D-A core structure. This induces a strong intramolecular charge transfer (ICT) effect, broadening the absorption spectrum into the near-infrared (NIR) region and significantly reducing non-radiative energy losses[4][5].

The Causality of Matching: The fundamental challenge in ASM-OSCs is controlling phase separation. Small molecules have a high propensity to crystallize. If the donor and acceptor crystallize too rapidly, they form oversized domains that exceed the exciton diffusion length (~10–20 nm), leading to severe recombination[6]. Therefore, pairing a highly crystalline BDT donor (e.g., BT-REH-Cl) with a Y6 acceptor requires precise kinetic trapping during film formation to achieve an ideal bicontinuous interpenetrating network[3].

Quantitative Optoelectronic Properties

The performance of an ASM-OSC is directly dictated by the structural nuances of its building blocks. Table 1 summarizes the impact of terminal alkyl chain engineering and

-bridge modifications on device metrics.

Table 1: Comparison of ASM-OSC Systems and Building Block Modifications

Donor Building Block	Acceptor Building Block	Structural Modification	PCE (%)	FF (%)	Ref.
BT-RO-Cl (BDT-core)	Y6 (NFA)	Linear n-octyl terminal chain	13.35	~72.0	[3]
BT-REH-Cl (BDT-core)	Y6 (NFA)	Branched 2-ethylhexyl terminal chain	13.90	~74.0	[3]
BDT-3Th	Y6 (NFA)	3-Thiophene conjugated side chain	3.78	-	[1]
BDT-4Th	Y6 (NFA)	4-Thiophene conjugated side chain	5.83	-	[1]
S2	Y6 (NFA)	Bare thiophene -bridge	3.00	-	[7]
S3	Y6 (NFA)	Alkyl-substituted thiophene -bridge	4.25	49.72	[7]

ASM-OSC Fabrication Workflow

Workflow for ASM-OSC fabrication, highlighting morphological control steps.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and high Power Conversion Efficiency (PCE), the following protocols integrate strict causality and self-validation gates.

Protocol 1: Ink Formulation and Additive Engineering

• Step 1: Weigh the BDT-based Donor (e.g., BT-REH-Cl) and Y6 Acceptor in a 1:1.2 weight ratio.

  • Causality: A slight excess of the Y6 acceptor ensures sufficient electron transport pathways, compensating for the typically lower electron mobility compared to the high hole mobility of BDT derivatives[7].

• Step 2: Dissolve the blend in Chloroform (CF) at a total concentration of 15 mg/mL.

• Step 3: Add 0.5% v/v of 1-chloronaphthalene (CN) or 1,8-diiodooctane (DIO).

  • Causality: DIO has a significantly higher boiling point than CF. During spin-coating, CF evaporates rapidly, freezing the macro-structure. The residual DIO selectively solubilizes the NFA, allowing the BDT donor to pre-crystallize into fibrillar networks before the NFA solidifies[1][2].

• Self-Validation Gate: Perform UV-Vis absorption on the liquid ink. If the solution shows severe scattering tails (indicating premature macro-aggregation), adjust the solvent/additive ratio before proceeding to expensive ITO substrates.

Protocol 2: Active Layer Deposition and Morphological Control

• Step 1: Spin-coat the Hole Transport Layer (PEDOT:PSS) onto cleaned ITO substrates at 3000 rpm, followed by annealing at 150°C for 15 minutes.

• Step 2: In a nitrogen-filled glovebox, spin-coat the active layer ink. Adjust the RPM to target a precise film thickness of 100 nm.

  • Causality: Thickness tolerance in ASM-OSCs is notoriously strict. Exceeding 150 nm leads to imbalanced charge carrier mobility and enhanced bimolecular recombination, which drastically suppresses the Fill Factor (FF)[4].

• Step 3: Perform Solvent Vapor Annealing (SVA) by placing the substrates in a closed Petri dish containing a 1 mL reservoir of Carbon Disulfide (CS

  ) or Tetrahydrofuran (THF) for 60 seconds.

  • Causality: SVA plasticizes the film, providing kinetic mobility for the molecules to undergo localized structural reorganization. This corrects molecular conformation (e.g., rotation of thiophene side chains) and enhances the crystallinity of the BDT phase without causing macroscopic phase separation, directly mitigating early-stage burn-in degradation[8].

• Self-Validation Gate: Measure the film thickness using profilometry immediately after SVA. If the thickness deviates by >5 nm from the 100 nm target, recalibrate the spin-speed; otherwise, the subsequent J-V data will be structurally compromised.

Protocol 3: Device Characterization and Photovoltaic Validation

• Step 1: Deposit the Electron Transport Layer (e.g., Phen-NaDPO) via spin-coating[3].

• Step 2: Thermally evaporate 100 nm of Ag electrodes under high vacuum (

  Torr).

• Step 3: Measure J-V characteristics under simulated AM 1.5G illumination.

• Step 4: Perform Space-Charge-Limited Current (SCLC) measurements on single-carrier devices to quantify hole (

  ) and electron ( ) mobilities.

  • Causality: A

    ratio approaching 1.0 indicates balanced charge transport, which is the primary physical driver for achieving an FF > 70%[4][7].

• Self-Validation Gate: Validate the short-circuit current (

  ) using External Quantum Efficiency (EQE) integration. Spectral mismatch between the solar simulator and true AM 1.5G can artificially inflate . The integrated from the EQE spectrum must be within 5% of the J-V measured to ensure the trustworthiness of the reported PCE.

References

• Efficient and thermally stable organic solar cells based on small molecule donor and polymer acceptor. Nature Communications / PMC.[Link]

• Photo-stability study of a solution-processed small molecule solar cell system: correlation between molecular conformation and degradation. Taylor & Francis.[Link]

• Design of All-Small-Molecule Organic Solar Cells Approaching 14% Efficiency via Isometric Terminal Alkyl Chain Engineering. MDPI.[Link]

• Progress and Future Potential of All-Small-Molecule Organic Solar Cells Based on the Benzodithiophene Donor Material. MDPI.[Link]

• Benzo[1,2-b:4,5-b']dithiophene (BDT)-based small molecules for solution processed organic solar cells. Journal of Materials Chemistry A.[Link]

• Path to the fabrication of efficient, stable and commercially viable large-area organic solar cells. Materials Futures.[Link]

• Impact of Different

  -Bridges on the Photovoltaic Performance of A-D-D′-D-A Small Molecule-Based Donors. PMC.[Link]

• The role of the donor in the light-induced degradation of Y6 non-fullerene acceptors in PM6:Y6 blend films. RSC Publishing.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. materialsfutures.org [materialsfutures.org]
• 5. The role of the donor in the light-induced degradation of Y6 non-fullerene acceptors in PM6:Y6 blend films - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC03779D [pubs.rsc.org]
• 6. Efficient and thermally stable organic solar cells based on small molecule donor and polymer acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Different π-Bridges on the Photovoltaic Performance of A-D-D′-D-A Small Molecule-Based Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Precision Functionalization of 2,3-Bis(4-bromophenyl)-2-butenedinitrile: A Modular Platform for AIE-Active Sensors

Topic: Functionalization of 2,3-Bis(4-bromophenyl)-2-butenedinitrile for Sensor Applications Content Type: Application Note & Protocol Guide Audience: Researchers, Material Scientists, and Sensor Developers[1][2][3]

[2][3]

Executive Summary & Strategic Rationale

2,3-Bis(4-bromophenyl)-2-butenedinitrile (also known as 2,3-bis(4-bromophenyl)fumaronitrile) is a premier scaffold for constructing Aggregation-Induced Emission (AIE) luminogens.[1][2][3] Unlike traditional fluorophores (e.g., fluorescein) that suffer from Aggregation-Caused Quenching (ACQ), derivatives of this molecule become highly emissive in the solid state or aggregated form.[2]

Why this Molecule?

• The "Rotors": The phenyl rings attached to the vinyl backbone act as molecular rotors.[3] In solution, their free rotation dissipates excited-state energy non-radiatively (dark).[3] In aggregates, this rotation is restricted (Restriction of Intramolecular Motion - RIM), turning on fluorescence.[2]

• The "Handles": The two para-bromine atoms serve as high-fidelity handles for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira), allowing the attachment of specific receptor moieties without disrupting the AIE core.[2]

• The "Acceptor": The dinitrile (–CN) groups are strong electron acceptors, facilitating the creation of Donor-Acceptor (D-A) architectures essential for Intramolecular Charge Transfer (ICT) sensors (e.g., for polarity or viscosity).[1]

This guide details the protocols for transforming this precursor into two distinct sensor classes: a Mechanofluorochromic Sensor (force/pressure sensing) and a Viscosity/Polarity Sensor (biological/environmental sensing).[3]

Functionalization Strategy: The "LEGO" Approach[2]

The functionalization strategy relies on replacing the bromine atoms with electron-rich "wings" to extend conjugation and induce AIE properties.[2][3]

Figure 1: Divergent synthesis strategy. The central brominated core is coupled with different donors to yield specific sensor functionalities.

Protocol 1: Synthesis of Mechanofluorochromic Sensor

Target Molecule: 2,3-Bis[4'-(9-carbazolyl)-(1,1'-biphenyl)-4-yl]-2-butenedinitrile Application: Force sensing, security inks, memory devices.[1][2][3] Mechanism: The bulky carbazole wings create a loosely packed crystal lattice.[3] Mechanical grinding destroys this lattice, converting the emission from Green (crystalline) to Orange (amorphous).[3]

Materials

• Precursor: 2,3-Bis(4-bromophenyl)-2-butenedinitrile (1.0 equiv)[1][2][3]

• Reagent: 4-(9-Carbazolyl)phenylboronic acid (2.5 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)[3]

• Base: Potassium carbonate (K₂CO₃) (2M aqueous solution)[3]

• Solvent: Toluene / Ethanol (4:1 ratio)[3]

• Atmosphere: Nitrogen or Argon[3][4]

Step-by-Step Procedure

• Setup: Flame-dry a 50 mL Schlenk flask or two-neck round-bottom flask. Cool under N₂ flow.

• Charging: Add the Precursor (388 mg, 1.0 mmol), Boronic Acid (718 mg, 2.5 mmol), and Pd(PPh₃)₄ (58 mg, 0.05 mmol).

• Solvent Addition: Add degassed Toluene (20 mL) and Ethanol (5 mL). Stir to dissolve.

• Base Addition: Add degassed 2M K₂CO₃ (5 mL).

• Reaction: Heat the mixture to reflux (approx. 90-100°C) under vigorous stirring for 24 hours . The solution should turn fluorescent yellow/green.[2][3]

• Workup:

  • Cool to room temperature.[3][5]

  • Pour into water (100 mL) and extract with Dichloromethane (DCM) (3 x 50 mL).

  • Wash combined organic layers with brine, dry over anhydrous MgSO₄, and filter.[1]

  • Evaporate solvent under reduced pressure.[2][3]

• Purification: Purify via silica gel column chromatography using Hexane/DCM (gradient from 2:1 to 1:1).

• Isolation: Recrystallize the yellow solid from DCM/Hexane.

Self-Validation (QC Check)[1][2][3]

• Visual Check: The solid should be bright yellow/green.[3]

• Mechano-Test: Place a small amount of the crystalline powder on a glass slide. It should emit Green light under 365 nm UV.[3] Crush it with a spatula.[2] The emission should shift to Orange .[2][3] Heating the powder restores the Green emission.[2]

Protocol 2: Synthesis of NIR/Viscosity Sensor

Target Molecule: 2,3-Bis(4'-(diphenylamino)-[1,1'-biphenyl]-4-yl)fumaronitrile (TPATCN) Application: Viscosity mapping in cells, lipid droplet imaging.[1][2][3] Mechanism: The Triphenylamine (TPA) group is a strong donor.[2][3] The D-A structure creates a red-shifted emission.[6] In low viscosity, the TPA rotors spin, quenching fluorescence. In high viscosity (glycerol or cellular membranes), rotation stops, and the sensor lights up (Turn-On).[2]

Materials

• Precursor: 2,3-Bis(4-bromophenyl)-2-butenedinitrile (1.0 equiv)[1][2][3]

• Reagent: 4-(Diphenylamino)phenylboronic acid (2.5 equiv)[1][2][3]

• Catalyst: Pd(OAc)₂ (5 mol%) + Triphenylphosphine (PPh₃) (10 mol%) [Alternative to Pd(PPh₃)₄][3]

• Base: K₂CO₃ (3.0 equiv, solid)[1]

• Solvent: 1,4-Dioxane / Water (9:1)[1][3]

Step-by-Step Procedure

• Setup: Use a pressure vial or Schlenk tube.[3]

• Charging: Add Precursor (1.0 mmol), Boronic Acid (2.5 mmol), K₂CO₃ (3.0 mmol), Pd(OAc)₂, and PPh₃.

• Degassing: Evacuate and backfill with Argon (3 cycles).

• Reaction: Add degassed Dioxane/Water mixture. Seal and heat at 100°C for 12-18 hours .

• Workup:

  • Cool and filter through a Celite pad to remove Palladium black.[3]

  • Dilute filtrate with water and extract with Ethyl Acetate.[2][3]

  • Dry over Na₂SO₄ and concentrate.[3][7]

• Purification: Column chromatography (Hexane/Ethyl Acetate 10:1).

• Product: Obtain an orange/red solid.

Data Summary & Validation

Parameter	Carbazole Derivative (Protocol 1)	TPA Derivative (Protocol 2)
Appearance	Yellow/Green Solid	Orange/Red Solid
Emission Max (Solid)	~500 nm (Green)	~650 nm (Red/NIR)
Solubility	DCM, THF, Toluene	DCM, DMSO, THF
Sensor Type	Mechano-responsive (Solid State)	Viscosity/Polarity (Solution)
Validation Test	Grind -> Color Shift	Glycerol addition -> Brightening

Application Note: Fabricating a Paper-Based Sensor

For rapid field testing (e.g., detecting volatile organic solvents or pressure), a paper strip is the most robust format.

Materials

• Whatman No. 1 Filter Paper.[2]

• Solution of Carbazole Derivative (from Protocol 1) in DCM (1 mg/mL).[3]

Fabrication Protocol

• Dip Coating: Submerge the filter paper strip into the sensor solution for 10 seconds.[2][3]

• Drying: Air dry in a fume hood for 5 minutes, then vacuum dry to remove all solvent.

• Usage (Pressure Sensing):

  • Illuminate the strip with a handheld UV lamp (365 nm). It will glow Green.[2][3]

  • Write on the paper with a stylus (no ink).[2][3]

  • Result: The written path will turn Orange under UV light due to the mechanical phase transition.[2][3]

• Usage (Vapor Sensing):

  • Expose the "written" (Orange) strip to solvent vapors (e.g., DCM fumes).[3]

  • Result: The Orange regions will revert to Green as the solvent anneals the crystals (Self-Erasing).[2][3]

Mechanism of Action (AIE & Sensing)

Understanding the mechanism is crucial for troubleshooting.[2][3] The core principle is Restriction of Intramolecular Motion (RIM) .[2]

Figure 2: The AIE Mechanism. In solution, the phenyl rotors dissipate energy.[2] In the solid state (or high viscosity), rotation is blocked, channeling energy into light emission.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Oxygen in reaction; Inactive Catalyst.[1][2][3]	Ensure rigorous degassing (freeze-pump-thaw).[2][3] Use fresh Pd catalyst.
No Fluorescence	Quenching by impurities; Product is in solution.[2][3]	AIEgens are weak in dilute solution.[3] Add water (poor solvent) to the THF solution to force aggregation.[2][3] Fluorescence should appear.[2][3][8]
Product is Black/Dark	Palladium contamination.[2][3]	Filter through Celite.[3][7] Wash organic layer with aqueous Sodium Diethyldithiocarbamate (palladium scavenger).
NMR signals broad	Restricted rotation even in solution.	Run NMR at elevated temperature (50°C) to sharpen peaks.

References

• PubChem. 2,3-Bis(4-bromophenyl)fumaronitrile Compound Summary. National Library of Medicine.[2][3] Available at: [Link][3]

• Organic Chemistry Portal. Suzuki-Miyaura Coupling: Mechanism and Protocols. Available at: [Link][3]

• Royal Society of Chemistry (CrystEngComm). Polymorphism in crystals of bis(4-bromophenyl)fumaronitrile through vapour phase growth.[1][2][3] Available at: [Link][3][4][9][10][11]

Sources

• 1. mdpi.com [mdpi.com]
• 2. US20220380321A1 - Process for the preparation of biphenylamines - Google Patents [patents.google.com]
• 3. 2,3-Bis(4-bromophenyl)fumaronitrile | C16H8Br2N2 | CID 44630017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis of Novel Benzylic 1,2,3-triazole-4-carboxamides and their in vitro Activity Against Clinically Common Fungal Species [scielo.org.mx]
• 5. researchgate.net [researchgate.net]
• 6. Donor engineering of diphenylamine-substituted tris(2,4,6-trichlorophenyl)methyl radicals for controlling the intramolecular charge transfer and near-infrared photothermal conversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 7. jmchemsci.com [jmchemsci.com]
• 8. mdpi.com [mdpi.com]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Development of the New Sensor Based on Functionalized Carbon Nanomaterials for Promethazine Hydrochloride Determination [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki-Miyaura Coupling for 2,3-Bis(4-bromophenyl)-2-butenedinitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the unique chemical behavior of 2,3-bis(4-bromophenyl)-2-butenedinitrile (also known as 2,3-bis(4-bromophenyl)fumaronitrile).

This dibromo monomer is a critical building block for synthesizing Aggregation-Induced Emission luminogens (AIEgens), organic light-emitting diodes (OLEDs), and Covalent Organic Frameworks (COFs)[1]. However, the central butenedinitrile core is strongly electron-withdrawing. While this activates the adjacent aryl C–Br bonds for rapid palladium oxidative addition, it simultaneously introduces complex challenges: susceptibility to nucleophilic attack, severe steric hindrance during the second coupling event, and palladium-catalyzed isomerization[2].

Below is our field-proven, self-validating protocol and troubleshooting matrix to ensure high-yield, reproducible cross-coupling.

Part 1: The Self-Validating Experimental Protocol

This standard double-coupling workflow is optimized to drive complete di-arylation while suppressing the degradation of the sensitive nitrile groups[3].

Core Reagents & Stoichiometry:

• Substrate: 2,3-Bis(4-bromophenyl)-2-butenedinitrile (1.0 equiv)

• Coupling Partner: Arylboronic acid or pinacol ester (2.5–3.0 equiv)

• Catalyst: Pd(PPh3)4 (5–10 mol%)

• Base: Na2CO3 or K2CO3 (2.0 M aqueous solution, 4.0 equiv)

• Solvent System: Toluene / THF / Water (8:2:1 v/v/v)

Step-by-Step Methodology:

• Preparation & Assembly: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine the 2,3-bis(4-bromophenyl)-2-butenedinitrile, the arylboronic acid, and the biphasic solvent mixture (Toluene/THF and the aqueous base). Do not add the palladium catalyst yet.

• Deoxygenation (Critical Step): Subject the mixture to three consecutive freeze-pump-thaw cycles on a Schlenk line, or vigorously sparge with high-purity Argon for at least 30 minutes.

  • Causality: Trace oxygen will rapidly induce oxidative homocoupling of your excess boronic acid, stalling the reaction.

• Catalyst Initiation: Under a positive flow of Argon, quickly add the Pd(PPh3)4 catalyst. Seal the flask and purge the headspace with Argon for an additional 5 minutes.

• Reaction Execution: Heat the mixture to 80–90 °C (reflux) under vigorous stirring (1000+ rpm). High RPM is mandatory to ensure optimal interfacial mixing of the biphasic system.

• In-Process Monitoring (Self-Validation): After 4 hours, sample the organic layer for Thin Layer Chromatography (TLC).

  • Validation Check: You should observe the disappearance of the starting material, the transient appearance of a mono-coupled intermediate, and the emergence of the di-coupled product. Because the extended conjugation creates an AIEgen, the di-coupled product will typically exhibit strong fluorescence under 365 nm UV light , providing immediate, self-validating visual proof of successful cross-coupling[3].

• Workup: Once the mono-coupled intermediate is entirely consumed (typically 12–24 hours), cool to room temperature. Dilute with dichloromethane (DCM), wash with water and brine, dry over anhydrous Na2SO4, and purify via silica gel column chromatography.

Part 2: Mechanistic Troubleshooting & FAQs

Q: Why am I isolating predominantly the mono-coupled intermediate instead of the target di-coupled product? A: This is a classic issue of steric hindrance and stoichiometric imbalance. The first Suzuki coupling proceeds rapidly because the strongly electron-withdrawing fumaronitrile core activates the C–Br bonds. However, once the first aryl group attaches, it introduces significant steric bulk. This drastically increases the activation energy required for the second palladium oxidative addition[2]. Actionable Solution: Ensure you are using at least 2.5 to 3.0 equivalents of the boronic acid. If the issue persists, switch from Pd(PPh3)4 to a catalyst with a larger bite angle and higher steric tolerance, such as Pd(dppf)Cl2, and extend the reaction time to 24 hours.

Q: My LC-MS shows a mass corresponding to the loss of the cyano (-CN) groups. What is causing this degradation? A: You are observing nitrile hydrolysis. The butenedinitrile core is highly electron-deficient, making the cyano carbons highly susceptible to nucleophilic attack by hydroxide ions (OH⁻), especially at reflux temperatures. Actionable Solution: Avoid strong bases like NaOH or KOH. Transition to milder bases such as Na2CO3 or K2CO3[3]. If degradation continues, eliminate water entirely by using anhydrous Cs2CO3 in dry 1,4-dioxane or toluene.

Q: The reaction yields a mixture of cis and trans isomers, but my starting material was pure. How do I prevent this? A: Palladium(0) can coordinate to the central electron-deficient C=C double bond of the fumaronitrile core. This temporary coordination breaks the π-bond, allowing free rotation and subsequent isomerization before the catalyst dissociates. Actionable Solution: Isomerization is thermodynamically driven under prolonged heating. To minimize this, lower the reaction temperature to 60–70 °C and utilize a highly active, electron-rich catalyst system (e.g., Pd2(dba)3 with SPhos) to accelerate the cross-coupling rate so it outcompetes the isomerization rate. Alternatively, accept the isomeric mixture and separate the products via column chromatography[3].

Part 3: Optimization Matrix

Use the following data table to adjust your reaction parameters based on specific mechanistic failures.

Parameter	Recommended Option	Alternative Option	Causality / Scientific Rationale
Catalyst	Pd(PPh3)4 (5–10 mol%)	Pd(dppf)Cl2 (5 mol%)	Pd(PPh3)4 is standard for unhindered aryl boronic acids[3]. Pd(dppf)Cl2 handles severe steric bulk better during the rate-limiting second coupling step[2].
Base	Na2CO3 (2M aq, 4.0 eq)	Cs2CO3 (Anhydrous)	Mild aqueous bases prevent the nucleophilic hydrolysis of the electron-deficient nitrile groups[3]. Anhydrous bases are used if the boronic acid is water-sensitive.
Solvent	Toluene/THF/H2O (8:2:1)	1,4-Dioxane/H2O (4:1)	Biphasic systems dissolve both the highly organic monomer and inorganic salts. THF specifically aids in solubilizing the rigid fumaronitrile core[3].
Stoichiometry	2.5–3.0 eq Boronic Acid	2.1 eq Boronic Acid	Excess boronic acid is strictly required to drive the sterically hindered second oxidative addition to completion[2].

Part 4: Reaction Pathway & Failure Modes

The following diagram illustrates the double catalytic cycle required for this monomer, highlighting the specific nodes where experimental failures typically occur.

Suzuki-Miyaura double coupling cycle for butenedinitrile derivatives and primary failure nodes.

References

Sources

• 1. ossila.com [ossila.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Preparation of Cyano-Substituted Tetraphenylethylene Derivatives and Their Applications in Solution-Processable OLEDs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2,3-Bis(4-bromophenyl)-2-butenedinitrile

Case ID: PUR-CN-BR2 Compound: 2,3-Bis(4-bromophenyl)-2-butenedinitrile CAS: 82193-93-9 (Generic) / 315203-26-0 (Specific Isomer) Common Applications: Covalent Organic Frameworks (COFs), Organic Semiconductors (OLEDs), Aggregation-Induced Emission (AIE) luminogens.

Tier 1: Rapid Diagnostics & Physical Validation

Q: My crude product is a deep emerald green. Is this normal? A: Status: Transient Intermediate (Action Required) Explanation: The deep green color observed during the oxidative coupling of 4-bromophenylacetonitrile is characteristic of the radical anion intermediate formed under basic conditions (typically NaOEt/EtOH). Troubleshooting:

• If the reaction is finished: The green color should fade to yellow or off-white upon quenching with acid (HCl) or water.

• If the solid remains green: You have trapped radical species or incomplete quenching.

• Fix: Resuspend the solid in ethanol and add dilute HCl dropwise until the color shifts to yellow/white. Filter and wash copiously with water to remove inorganic salts.

Q: What are the target physical benchmarks for purity? A: Before proceeding to advanced purification, validate your crude material against these metrics.

Property	Target Value	Diagnostic Note
Appearance	Pale yellow to off-white needles	Green/Blue: Trapped radicals. Brown: Oligomerization/Tar.
Melting Point	216 – 220 °C	< 200 °C: Significant contamination with starting material (MP ~47-49 °C).
Solubility	Soluble: Acetone, THF, DCMInsoluble: Water, Hexanes, Cold Ethanol	Use this polarity difference for solvent washing.
TLC ( )	~0.4–0.6 (Hexane:EtOAc 4:1)	Distinct separation from starting material ( ~0.5–0.7 depending on plate activity).

Tier 2: Purification Protocols

Method A: Recrystallization (The Workhorse)

Recommended for removing starting material and inorganic salts.

Q: Which solvent system provides the best recovery? A: A single-solvent system using Ethanol or a binary system of Acetone/Ethanol is most effective. The high melting point of the dimer allows for aggressive heating without degradation.

Protocol:

• Dissolution: Place crude solid in a flask. Add Acetone dropwise with heating (boiling water bath) until just dissolved.

• Filtration (Hot): If insoluble black specks remain, filter hot through a glass frit or a plug of cotton.

• Crystallization: Reheat filtrate to boiling. Add hot Ethanol (anti-solvent) slowly until persistent turbidity is observed.

• Cooling: Remove heat. Allow to cool to Room Temp (RT) over 2 hours, then refrigerate (4 °C) overnight. Do not shock-cool on ice immediately; this traps impurities.

• Isolation: Filter the pale yellow needles. Wash with cold Ethanol .[1]

Q: My product is "oiling out" instead of crystallizing. Why? A: This occurs when the temperature drops below the "oiling out" limit (liquid-liquid phase separation) before it hits the crystallization limit.

• Cause: Too much good solvent (Acetone) or cooling too fast.

• Fix: Re-heat the mixture to dissolve the oil. Add a seed crystal. Scratch the glass surface. Add slightly more Ethanol to lower solubility but keep the temperature high to favor crystal nucleation over oil formation.

Method B: Soxhlet Extraction (High Purity)

Recommended for electronic-grade materials (COFs/OLEDs).

Q: I need >99.5% purity for a COF synthesis. Recrystallization isn't enough. A: Use Soxhlet extraction to remove oligomers that are sparingly soluble in cold solvents but soluble in hot solvents.

Protocol:

• Load the crude solid into a cellulose thimble.

• Solvent Choice:

  • Acetone: Extracts the product, leaves behind insoluble polymeric tars/salts.

  • Ethanol: Extracts impurities (starting material), leaves product in the thimble (Trituration mode).

• Recommendation: Run Ethanol extraction first (discard solvent) to wash the solid. Then switch to Acetone to extract the product.[2] Evaporate the Acetone extract to yield high-purity crystals.

Tier 3: Advanced Troubleshooting (Isomers & Yield)

Q: How do I separate the E (trans) and Z (cis) isomers? A: The oxidative coupling typically favors the thermodynamically stable E-isomer (trans-stilbene-like geometry) due to the steric bulk of the bromophenyl groups. However, mixtures can occur.[3][4]

Separation Logic:

• Crystallization: The E-isomer generally packs better and has a higher melting point. Repeated recrystallization from Ethanol enriches the E-isomer.

• Chromatography: If separation is required:

  • Stationary Phase: Silica Gel (Silver nitrate impregnated silica can enhance separation of olefin isomers, though less common for nitriles).

  • Mobile Phase: Toluene/Hexane gradient. The Z-isomer is often more polar and elutes later, or less polar (due to internal dipole cancellation) depending on the specific conformation. Note: Isomerization can occur under UV light; keep columns wrapped in foil.

Q: My yield is low (<40%). Where did I lose the product? A: Check the filtrate.

• Incomplete Reaction: Check TLC of filtrate. If starting material (4-bromophenylacetonitrile) is present, the oxidative coupling (base/iodine or air) was insufficient.

• Over-Oxidation: If the baseline of the TLC is dark, you likely formed polymer chains (polynitriles). Reduce reaction time and temperature.[1]

• Solubility Loss: The product has partial solubility in ethanol. If you used too much wash solvent, you washed away the yield. Concentrate the mother liquor to recover a second crop.

Visual Troubleshooting Guides

Figure 1: Purification Decision Matrix

Use this logic flow to determine the correct purification strategy based on your crude material's status.

Caption: Decision tree for selecting the optimal purification route based on crude appearance and purity requirements.

Figure 2: Recrystallization Workflow

Step-by-step physical manipulation guide to avoid "oiling out."

Caption: Optimized binary solvent recrystallization protocol.

References

• BenchChem. Technical Support Center: Synthesis of 2,3-Bis(4-bromophenyl)fumaronitrile. Retrieved from

• Tokyo Chemical Industry (TCI). Product Specification: 2,3-Bis(4-bromophenyl)-2-butenedinitrile (CAS 315203-26-0). Retrieved from

• Organic Syntheses. Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. (Context on bromophenyl handling). Retrieved from

• PubChem. 2,3-bis(4-bromophenyl)-2-butenedinitrile Compound Summary. Retrieved from

• Sigma-Aldrich. Solvent Miscibility and Recrystallization Guide. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. researchgate.net [researchgate.net]

AIEgen Synthesis Support Center: Tetraphenylethylene (TPE) Troubleshooting

Welcome to the Technical Support Center for the synthesis of Tetraphenylethylene (TPE) and its derivatives. TPE is the quintessential building block for aggregation-induced emission (AIE) fluorophores. However, the standard synthetic route—the McMurry reductive coupling of benzophenone derivatives—is highly sensitive to reaction conditions, often leading to complex mixtures of side products[1].

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. Here, we analyze the chemical causality behind reaction failures, provide self-validating workflows, and offer actionable solutions to isolate your target AIEgens efficiently.

Mechanistic Logic & Diagnostic Workflows

The McMurry coupling relies on the generation of highly oxophilic, low-valent titanium (LVT) species (typically Ti(0) or Ti(II)). The reaction proceeds via a single-electron transfer (SET) to the carbonyl oxygen, forming a ketyl radical. These radicals dimerize into a metallopinacolate intermediate, which must then undergo a high-energy deoxygenation step to yield the final TPE alkene[1].

Deviations in temperature, solvent purity, or stoichiometry directly interrupt this pathway, leading to specific, predictable side products.

Mechanistic pathway of McMurry coupling and divergence into common side products.

Diagnostic Decision Tree

Use the following workflow to diagnose your crude reaction mixture based on TLC or LC-MS data.

Diagnostic workflow for identifying and resolving McMurry coupling side products.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My LC-MS shows a highly polar product with a mass corresponding to

. Why didn't I get the TPE double bond? Causality: You have isolated the pinacol (1,2-diol) intermediate . The McMurry reaction occurs in two distinct kinetic stages. The initial dimerization of the ketyl radicals to the metallopinacolate is rapid and occurs even at low temperatures[1]. However, the subsequent cleavage of the strong C-O bonds to form the C=C double bond requires a high activation energy. Solution: If you recover the pinacol, your reaction was either quenched prematurely or the reflux temperature was insufficient. Ensure your THF is actively refluxing (66 °C) for at least 12–24 hours. Additionally, verify that your Ti:Zn ratio is optimized (typically 1:2) to ensure sufficient LVT generation.

Q2: Instead of coupling, my benzophenone starting material was converted into diphenylmethane (or benzhydrol). What caused this over-reduction? Causality: The LVT species and the intermediate ketyl radicals are exceptionally sensitive to protons. If your solvent is not rigorously dried, or if your starting material contains trace moisture, the ketyl radical will abstract a proton from water rather than dimerizing with another radical[2]. This quenches the reaction, yielding reduced monomers. Solution: The McMurry reaction will categorically fail if undistilled THF is used[3]. You must use freshly distilled dry THF over sodium/benzophenone under a strict inert atmosphere (Argon or N2).

Q3: I am trying to synthesize tetra(4-bromophenyl)ethylene (TPE-Br4) from 4,4'-dibromobenzophenone, but my mass spectra show a mixture of tri- and di-brominated TPEs. How do I prevent debromination? Causality: Halogenated arenes are susceptible to side reactions in the presence of highly reactive metals. The excess zinc dust or the LVT species can undergo oxidative addition into the aryl C-Br bond, leading to radical abstraction and subsequent debromination[4]. Solution: While careful temperature control can mitigate this, the most robust, field-proven workaround is to separate the coupling from the halogenation. Synthesize the unsubstituted TPE core first via McMurry coupling of standard benzophenone, and subsequently perform an electrophilic bromination using Br2 in glacial acetic acid/DCM to yield pure TPE-Br4 in >90% yield[2].

Q4: I am synthesizing an asymmetric TPE derivative and getting a complex mixture of E and Z isomers that co-elute on my column. How can I control this? Causality: The McMurry coupling is under thermodynamic control and generally exhibits poor stereoselectivity, naturally yielding a statistical mixture of E and Z isomers[1]. Solution: You cannot easily force stereoselectivity during the coupling step. Instead, design your precursor to include functional groups with significant polarity differences (e.g., placing a highly polar group on one ring and a non-polar group on the other). This amplifies the dipole moment difference between the E and Z isomers, allowing for successful separation via standard silica gel column chromatography or preparative HPLC.

Quantitative Side-Product Analysis

The following table summarizes the quantitative impact of common McMurry side reactions and their diagnostic signatures.

Side Product Category	Diagnostic Mass Shift (LC-MS)	Primary Causality	Typical Yield Loss	Corrective Action
Pinacol Diol	(vs. starting material)	Insufficient thermal energy for deoxygenation.	30% - 80%	Increase reflux time to 24h; ensure active boiling.
Diphenylmethane	(vs. starting material)	Proton quenching of ketyl radical (moisture).	50% - 100%	Distill THF over Na/benzophenone; flame-dry glassware.
Dehalogenated TPE	per lost Br	Zn/Ti insertion into C-Br bond.	20% - 60%	Synthesize bare TPE first, then brominate post-coupling.
Homocoupling (Suzuki)	Boronic Acid Mass	Oxidative homocoupling of boronic acids during TPE functionalization.	10% - 40%	Degas solvents thoroughly; ensure strictly anaerobic conditions.

Self-Validating Standard Operating Procedure (SOP)

To ensure high-fidelity synthesis of the TPE core, follow this self-validating protocol. The built-in visual checkpoints confirm that the mechanistic prerequisites are met at each stage[2].

Reagents: Benzophenone (1.0 equiv), TiCl4 (2.5 equiv), Zn dust (5.0 equiv), strictly anhydrous THF.

Step 1: Generation of Low-Valent Titanium (LVT)

• In an oven-dried, argon-purged Schlenk flask, suspend Zn dust in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Add TiCl4 dropwise via syringe. Caution: Highly exothermic.

• Remove the ice bath and heat the mixture to reflux for 2 hours.

  • Self-Validation Checkpoint: The mixture must transition from a yellow/orange suspension to a deep black/purple slurry . If the solution remains pale or turns white, the LVT has not formed (likely due to wet solvent or oxidized Zn dust). Discard and restart.

Step 2: Reductive Coupling 5. Cool the black LVT slurry back to 0 °C. 6. Dissolve benzophenone in anhydrous THF and add it dropwise to the LVT mixture. 7. Heat the reaction to a vigorous reflux for 12–24 hours.

• Causality: The extended reflux provides the thermal energy required to break the C-O bonds of the intermediate metallopinacolate, driving the formation of the C=C double bond.

Step 3: Quenching and Workup 8. Cool the reaction to room temperature. 9. Quench carefully by adding a 10% aqueous K2CO3 solution.

• Self-Validation Checkpoint: A thick, white/gray precipitate of titanium dioxide (

  ) will form. This confirms the successful oxidation of the titanium species during the alkene release.

• Filter the slurry through a pad of Celite to remove the

  and unreacted Zn.

• Extract the filtrate with Dichloromethane (DCM), wash with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Purify the crude fluorescent product via silica gel chromatography (Hexanes/DCM) to yield pure TPE.

References

• Recent advances of carbonyl olefination via McMurry coupling reaction RSC Advances URL:[Link]

• Synthesis and Tetraphenylethylene-Based Aggregation-Induced Emission Probe for Rapid Detection of Nitroaromatic Compounds in Aqueous Media ACS Omega URL:[Link]

• Synthesis and Tetraphenylethylene-Based Aggregation-Induced Emission Probe for Rapid Detection of Nitroaromatic Compounds in Aqueous Media (PMC Archive) National Center for Biotechnology Information (NCBI) URL:[Link]

• On-Surface Synthesis and Characterization of Honeycombene Oligophenylene Macrocycles ACS Nano URL:[Link]

Sources

• 1. Recent advances of carbonyl olefination via McMurry coupling reaction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00724J [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Tetraphenylethylene-Based Aggregation-Induced Emission Probe for Rapid Detection of Nitroaromatic Compounds in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing the Yield of 2,3-Bis(4-bromophenyl)-2-butenedinitrile Synthesis

Welcome to the dedicated technical support and troubleshooting hub for the synthesis of 2,3-Bis(4-bromophenyl)-2-butenedinitrile (also widely known in literature as 2,3-bis(4-bromophenyl)fumaronitrile). This compound is a critical diaryl-substituted building block utilized in the development of Aggregation-Induced Emission (AIE) luminogens, Covalent Organic Frameworks (COFs), and advanced optoelectronic materials.

This guide bridges the gap between theoretical mechanisms and benchtop realities. As a Senior Application Scientist, I have structured this resource to provide researchers with self-validating protocols, mechanistic troubleshooting, and quantitative optimization strategies to ensure high-yield, reproducible syntheses.

Mechanistic Overview & Synthetic Workflow

The synthesis relies on the oxidative dimerization of 4-bromophenylacetonitrile [1, 2]. The reaction is driven by the deprotonation of the benzylic carbon using a strong alkoxide base, followed by an iodine-mediated oxidative coupling and subsequent elimination to form the central butenedinitrile double bond.

Mechanistic workflow for the oxidative dimerization of 4-bromophenylacetonitrile.

Self-Validating Experimental Protocol

To ensure high yields (typically targeting >40-50% for this specific dimerization after purification), the protocol must be executed under strict anhydrous conditions and precise thermal control.

Materials & Stoichiometry:

• Starting Material: 4-bromophenylacetonitrile (1.0 equivalent, e.g., 5.1 mmol) [3]

• Oxidant: Molecular Iodine (

  ) (1.0 equivalent, e.g., 5.1 mmol) [3]

• Base: Sodium methoxide (NaOMe) (2.1 to 2.5 equivalents, e.g., 10.71 mmol) [3]

• Solvents: Anhydrous diethyl ether (

  ) and anhydrous methanol.

Step-by-Step Methodology:

• System Preparation: Purge a two-necked round-bottom flask with ultra-high purity Nitrogen (

  ) or Argon. Flame-dry the glassware to remove residual surface moisture.

• Dissolution: Dissolve 4-bromophenylacetonitrile and molecular iodine in anhydrous diethyl ether [1, 3].

  • Causality: Ether provides a non-polar aprotic environment that stabilizes the starting materials without participating in hydrogen bonding, which is crucial to maintain the basicity of the incoming alkoxide.

• Thermal Equilibration: Submerge the reaction flask in a dry ice/acetone bath and allow the internal temperature to stabilize at -78 °C.

• Base Addition (The Critical Step): Prepare a solution of NaOMe in anhydrous methanol. Using a syringe pump, add the base dropwise over 30 to 60 minutes[1].

  • Self-Validation Check: The reaction mixture should visibly transition from the dark purple/brown of iodine to an emerald green as the carbanion forms and consumes the oxidant [2].

• Coupling Phase: Stir the mixture continuously at -78 °C for an additional 30 minutes to ensure complete

  -iodination and initial C-C coupling [1].

• Elimination & Precipitation: Remove the dry ice bath and immediately transfer the flask to an ice-water bath (0 °C). Stir for 4 hours [3].

  • Causality: Warming to 0 °C provides the specific activation energy required for the elimination of hydrogen iodide (HI), forming the final double bond. The product will begin to precipitate due to its lower solubility in the cold ether/methanol mixture.

• Isolation: Quench by transferring the mixture to ice water. Filter the precipitate, wash with cold methanol, and purify via silica gel column chromatography (petroleum ether/dichloromethane) [3].

Troubleshooting Guide: Yield Optimization

The oxidative dimerization is highly sensitive to environmental and stoichiometric parameters. Use the following quantitative matrix to diagnose and resolve low-yield scenarios [2].

Issue	Mechanistic Cause	Quantitative Diagnostic	Corrective Action
Yield < 10% or Complete Reaction Failure	Water Contamination: Moisture quenches the alkoxide base ( ), preventing complete deprotonation of the benzylic carbon.	Karl Fischer titration of solvents shows ppm .	Use strictly anhydrous solvents ( ppm ). Flame-dry all glassware and maintain a positive pressure of or Argon.
High Levels of Unreacted Starting Material	Insufficient Base Stoichiometry: Less than 2 equivalents of base prevents full conversion, as base is consumed in both deprotonation and neutralizing the generated HI.	TLC shows dominant starting material spot ( in 4:1 Hexane:EtOAc) after 4 hours.	Increase base to 2.1 - 2.5 molar equivalents relative to the starting material. Ensure slow addition to prevent localized excess.
Formation of Complex Side Products (Black Tar)	Thermal Runaway: Adding base too quickly at temperatures °C causes uncontrolled nucleophilic attack on the nitrile group or polymerization.	Internal reaction temperature spikes above -60 °C during base addition.	Strictly maintain the -78 °C dry ice/acetone bath. Reduce the base addition rate to mL/min.
Product Fails to Precipitate	Excessive Solvent Volume: The final product is too soluble in the reaction mixture, preventing crystallization at 0 °C.	Reaction mixture remains a clear, dark solution after 4 hours at 0 °C.	Concentrate the crude mixture under reduced pressure before quenching with ice water, or decrease initial volume by 20%.

Frequently Asked Questions (FAQs)

Q: Why is molecular iodine (

) used instead of other halogens or oxidants? A: Molecular iodine acts as a mild, highly selective electrophile. When the alkoxide base deprotonates the 4-bromophenylacetonitrile, the resulting carbanion attacks to form an -iodo nitrile intermediate. Iodine is an excellent leaving group, which facilitates the subsequent nucleophilic attack by a second carbanion molecule to form the critical C-C bond without over-oxidizing the substrate [1].

Q: My reaction mixture turned brown instead of the expected emerald green during base addition. What went wrong? A: A persistent brown color indicates unconsumed iodine [2]. This is typically caused by a failure in the deprotonation step, meaning the carbanion was not formed in sufficient quantities to react with the

. Verify the integrity and concentration of your sodium methoxide solution, as it may have degraded into sodium hydroxide and sodium carbonate upon exposure to atmospheric moisture.

Q: Can I use Sodium Hydride (NaH) instead of Sodium Methoxide (NaOMe)? A: While NaH is a stronger base and is successfully used in related cross-coupling reactions (such as synthesizing asymmetric 2,3-bis(4-bromophenyl)-3-phenylacrylonitrile) [3], oxidative dimerization to form the symmetric fumaronitrile specifically benefits from the homogenous conditions provided by alkoxide bases in alcohol/ether mixtures. NaH in toluene often requires refluxing conditions (e.g., 80 °C), which is incompatible with the thermally sensitive

-iodo intermediate required for this specific symmetric dimerization.

Q: How do I verify the purity of the synthesized 2,3-Bis(4-bromophenyl)-2-butenedinitrile? A: Because this compound can exhibit polymorphism (existing in different crystalline forms depending on cooling rates and solvent)[2], melting point alone is insufficient. We recommend a dual-method approach [4]:

• HPLC (High-Performance Liquid Chromatography): Use a reverse-phase C18 column with a gradient elution (e.g., Acetonitrile/Water) to quantify the main peak area against any isomers or unreacted starting material.

• Elemental Analysis (CHNS/O): Confirm the empirical formula (

  ) by combusting 2-3 mg of the dried sample at °C to ensure no inorganic salts (like NaI) are trapped in the crystal lattice.

References

• Synthesis of 2,3-bis(4-bromophenyl)fumaronitrile (Br2FN)3. Electronic Supplementary Information - Rsc.org.
• Technical Support Center: Synthesis of 2,3-Bis(4-bromophenyl)fumaronitrile. Benchchem.
• Preparation of Cyano-Substituted Tetraphenylethylene Derivatives and Their Applications in Solution-Processable OLEDs. PMC - NIH.
• Purity Validation of Synthesized 2,3-Bis(4-bromophenyl)fumaronitrile: A Comparative Guide to HPLC and Elemental Analysis. Benchchem.

Technical Support Center: Troubleshooting Low Reactivity of Bromophenyl Groups

Topic: Troubleshooting Low Reactivity of Bromophenyl Groups in Cross-Coupling Role: Senior Application Scientist Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

While aryl bromides are typically the "Goldilocks" electrophiles in cross-coupling—balancing stability with reactivity—specific structural motifs often render them inert. Low reactivity in bromophenyl groups generally stems from two distinct mechanistic bottlenecks: electronic deactivation (e.g., electron-rich anisoles, anilines) which stalls oxidative addition, or steric hindrance (e.g., ortho-substitution) which impedes transmetallation.

This guide moves beyond standard protocols to address these "edge cases," providing a self-validating troubleshooting framework for Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings.

Part 1: The Diagnostic Framework

Before optimizing, you must diagnose the type of low reactivity. Use this decision matrix to classify your substrate.

Diagram 1: Ligand & Catalyst Selection Decision Tree

Caption: A logic-flow diagram for selecting the optimal precatalyst based on substrate electronic and steric profiles.

Part 2: Troubleshooting & FAQs

Section A: Electronic Deactivation (The "Lazy" Substrate)

Scenario: You are coupling a 4-bromoanisole or bromoaniline derivative. The starting material remains unconsumed despite heating.

Q: Why is my electron-rich aryl bromide failing to couple, even at reflux? A: Electron-rich rings increase the electron density at the C-Br bond, making the carbon less electrophilic. This significantly raises the activation energy for oxidative addition , the first step of the catalytic cycle [1].

• The Fix: You need a ligand that pushes electron density onto the Palladium center, making the Pd(0) species more nucleophilic and eager to attack the C-Br bond.

• Protocol Shift: Switch to Tri-tert-butylphosphine (P(t-Bu)3) or Buchwald Dialkylbiaryl ligands (e.g., RuPhos) . These bulky, electron-rich phosphines facilitate oxidative addition into deactivated bonds [2].

Q: I switched to a hotter catalyst, but now I see significant hydrodebromination (reduction). Why? A: This is a classic symptom of "over-activation" in the presence of a hydride source. If the oxidative addition is successful but the transmetallation is slow, the Pd-Ar intermediate waits in solution. If you are using alcoholic solvents (EtOH, iPrOH) or amines, the Pd species will undergo

-hydride elimination or abstract a hydride, leading to the reduced arene (Ar-H) instead of the product [3].

• The Fix:

  • Switch Solvent: Move to strictly aprotic solvents like 1,4-Dioxane or Toluene .

  • Change Base: Avoid alkoxides (NaOEt). Use K3PO4 or Cs2CO3 in a biphasic system with minimal water.[1]

Section B: Steric Hindrance (The "Crowded" Substrate)

Scenario: You have an ortho-methyl or ortho-chloro group next to the bromine. Conversion stalls at 20-30%.

Q: How do I overcome the "ortho-effect" in Suzuki coupling? A: Steric bulk prevents the boronic acid from approaching the Pd center during transmetallation . Standard ligands (PPh3) are too small to force the active species into a mono-ligated state, which is required to create space for the incoming nucleophile.

• The Fix: Use Pd-PEPPSI-IPr or Pd-PEPPSI-IPent . These N-Heterocyclic Carbene (NHC) catalysts are bulky "throw-away" ligand systems. The bulky NHC ligand creates a flexible pocket that stabilizes the mono-ligated Pd(0) species, accelerating transmetallation even for tetra-ortho-substituted systems [4].

Q: My hindered reaction works in small scale but fails upon scale-up. Is it the mixing? A: Likely not mixing, but catalyst deactivation . Hindered couplings often require higher temperatures (>80°C). Traditional Pd sources (like Pd(OAc)2) can aggregate into inactive Palladium Black before the reaction completes.

• The Fix: Use a Precatalyst (e.g., XPhos Pd G4). These are air-stable Pd(II) species that reduce to the active Pd(0) only when heated in the reaction mixture, ensuring a controlled release of active catalyst and preventing early death [5].

Part 3: Advanced Experimental Protocols

Comparison of Catalyst Systems for Deactivated Aryl Bromides

Feature	Pd(PPh3)4	Pd-PEPPSI-IPr	XPhos Pd G4
Primary Utility	Standard, activated substrates	Sterically hindered, difficult transmetallation	Electron-rich, deactivated substrates
Air Stability	Poor (requires glovebox/Schlenk)	Excellent (Bench stable)	Excellent (Bench stable)
Reaction Temp	Reflux usually required	Flexible (RT to 120°C)	Fast activation at mild temps
Base Compatibility	Carbonates preferred	Tolerates strong alkoxides	Universal
Cost Efficiency	High (Low IP cost)	Moderate	High (Proprietary ligands)

Protocol 1: Coupling of Sterically Hindered Aryl Bromides (The "PEPPSI" Method)

Target: Ortho-substituted aryl bromides failing with standard conditions.

• Setup: In a 20 mL vial, add Aryl Bromide (1.0 equiv), Boronic Acid (1.5 equiv), and K2CO3 (2.0 equiv).

• Catalyst: Add Pd-PEPPSI-IPr (1.0 - 2.0 mol%). Note: Weighing in air is acceptable.

• Solvent: Add 1,4-Dioxane or THF (concentration 0.2 M).

• Activation: If using anhydrous solvent, add 0.5 equiv of water (essential for boronic acid activation mechanism).

• Reaction: Seal and heat to 80°C for 2-4 hours.

• Workup: Filter through a silica plug to remove Pd residue before standard aqueous workup.

Protocol 2: Rescue Procedure for Stalled Reactions (Deactivated Substrates)

Target: Reaction stalled at <50% conversion due to catalyst death or poisoning.

• Diagnosis: Check the color.[1] If the solution is clear with black precipitate, the catalyst has crashed out (Pd black).

• Intervention: Do not add more starting catalyst.

• Spike: Add 1.0 mol% SPhos Pd G3 (or RuPhos Pd G3 for amines) dissolved in 0.5 mL degassed solvent.

• Boost: Add 0.5 equiv of Boronic Acid (boronic acids often decompose via protodeboronation faster than the bromide reacts).

• Resume: Continue heating.

Part 4: Visualizing the Failure Modes

Diagram 2: Mechanism of Side Reactions (Hydrodebromination)

Caption: Pathway competition between productive Cross-Coupling and destructive Dehalogenation.

References

• BenchChem Technical Support. (2025).[2][3] Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. BenchChem.

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition.

• Navarro, O., et al. (2005). General Study of the Suzuki-Miyaura Cross-Coupling Using NHC-Palladium Complexes. Journal of Organic Chemistry.

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for Cross-Coupling. Chemistry - A European Journal.[4][5]

• Bruno, N. C., et al. (2013). Buchwald G3 and G4 Precatalysts: Synthesis and Application. Chemical Science.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides with Activated Aryl and Heteroaryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]

preventing byproduct formation in the synthesis of fumaronitrile compounds

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of fumaronitrile. It is designed to help you anticipate and troubleshoot common issues, with a focus on preventing the formation of unwanted byproducts to improve yield, purity, and process efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts encountered in fumaronitrile synthesis?

The most prevalent byproducts depend on the specific synthetic route. However, common impurities include:

• Maleonitrile: The cis-isomer of fumaronitrile, often formed through base-catalyzed or photo-initiated isomerization.[1]

• Polymers/Tar: Dark, viscous, or solid materials resulting from polymerization or decomposition, especially at elevated temperatures.[2]

• Succinonitrile: A saturated dinitrile that can arise from incomplete dehydrogenation of precursors or side reactions.[3]

• Acetonitrile and Hydrogen Cyanide (HCN): In ammoxidation routes, these are common byproducts from the reaction of propylene, ammonia, and air.[4]

• Hydrolysis Products (e.g., Fumaramide): If water is present, especially during workup or if using wet starting materials, the nitrile groups can hydrolyze back to the amide.[5]

Q2: How does reaction temperature influence byproduct formation?

Temperature is a critical parameter. Excessive heat is a primary cause of tar and polymer formation as it can lead to the decomposition of starting materials and products.[2] In some reactions, higher temperatures can also favor rearrangement or isomerization. For instance, in reactions involving 2-aryl-2-bromo-cycloketones, higher temperatures favor the Favorskii rearrangement, while lower temperatures favor nucleophilic substitution. It is crucial to maintain controlled and even heating, often with a heating mantle or oil bath, to minimize these side reactions.[2]

Q3: What role does the solvent play in controlling selectivity?

The choice of solvent is critical for reaction success. In many nitrile syntheses, polar aprotic solvents like DMF, DMSO, or acetonitrile are preferred.[5][6] For example, in the Rosenmund-von Braun reaction for synthesizing fumaronitriles, DMF is advantageous because it keeps the copper halide byproducts in solution, preventing them from interfering with the reaction.[6] In contrast, protic solvents like water or alcohols can lead to undesirable hydrolysis byproducts.[5]

Q4: Can the presence of a base lead to byproducts?

Yes, basic conditions can significantly promote the isomerization of the desired trans-isomer (fumaronitrile) to the undesired cis-isomer (maleonitrile).[1] Even trace amounts of basic impurities in glassware or reagents can catalyze this side reaction. Therefore, using acid-washed glassware and avoiding basic workup conditions are recommended to maintain isomeric purity.[2]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving specific issues encountered during fumaronitrile synthesis.

Problem 1: Low Yield and Significant Tar/Polymer Formation

• Symptoms: The reaction mixture darkens significantly, becoming a viscous liquid or a black solid mass. The yield of the desired fumaronitrile is very low.

• Probable Causes:

  • Overheating: Localized or bulk overheating is a primary cause of polymerization and decomposition.[2]

  • Extended Reaction Time: Allowing the reaction to proceed for too long, especially at elevated temperatures, can promote side reactions.

  • Impure Starting Materials: The presence of impurities in the reactants can initiate polymerization.

• Recommended Solutions:

  • Controlled Heating: Utilize a heating mantle or an oil bath for uniform and controlled temperature management. For the dehydration of fumaramide with P₂O₅, it is recommended to heat the flask gently, starting from the sides, to control the exothermic reaction.[7]

  • Optimize Reaction Time: Monitor the reaction progress using an appropriate analytical technique (e.g., GC, TLC) to determine the optimal endpoint and avoid unnecessary heating. For base-catalyzed isomerization, shorter reaction times of about one hour can minimize polymer formation.[1]

  • Purify Reactants: Ensure all starting materials are of high purity and are thoroughly dried before use.[2]

Problem 2: Final Product is Contaminated with Maleonitrile

• Symptoms: Analytical data (e.g., ¹H NMR, GC-MS) shows the presence of both fumaronitrile and its cis-isomer, maleonitrile.

• Probable Causes:

  • Base-Catalyzed Isomerization: The presence of bases, such as alkali metal hydroxides, can readily isomerize fumaronitrile to maleonitrile.[1] This can be an issue if basic reagents are used or if glassware is not properly cleaned.

  • Photoisomerization: Exposure to UV light can also convert fumaronitrile to maleonitrile.[6]

  • Thermal Isomerization: In some cases, high temperatures can contribute to isomerization, although this is often less significant than base-catalyzed pathways.

• Recommended Solutions:

  • Acidic Conditions: Ensure the reaction and workup are performed under neutral or slightly acidic conditions. Use acid-washed glassware to eliminate any basic residues.[2]

  • Protect from Light: If photoisomerization is a concern, conduct the reaction in a flask wrapped in aluminum foil or in a dark environment.

  • Purification: If maleonitrile is already present, it can be separated from fumaronitrile by methods such as vacuum distillation or recrystallization.[1]

Table 1: Effect of Base and Temperature on Fumaronitrile Isomerization

Base	Temperature (°C)	Reaction Time (hours)	Fumaronitrile (%)	Maleonitrile (%)	Byproducts (Polymer, %)
NaOH	20	4	-	-	-
CsOH	80	4	64.5	35.5	Not specified
None (No Stirring)	-	5	86.5	5.3	8.1

Data adapted from patent literature describing the isomerization of fumaronitrile.[1]

Experimental Protocols & Workflows

Protocol: Purification of Crude Fumaronitrile by Recrystallization

This protocol is effective for removing colored impurities and trace byproducts.

• Dissolution: In a fume hood, dissolve the crude fumaronitrile product in a minimum amount of hot benzene.

• Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Decant or filter the hot benzene solution into a larger volume (approx. 3x the benzene volume) of hexane or petroleum ether.

• Isolation: Long, glistening prisms of pure fumaronitrile will crystallize out of the solution. Collect the crystals by suction filtration.

• Drying: Dry the purified crystals in air or in a vacuum oven at a temperature below 75°C. The melting point of pure fumaronitrile is 96°C.[7]

Diagrams and Visualizations

Caption: Key reaction pathways in fumaronitrile synthesis.

Caption: General troubleshooting workflow for fumaronitrile synthesis.

References

• Isomerization of fumaronitrile to maleonitrile. (1990). Google Patents.

• Mthembu, S. S. (2010). Synthesis and characterisation of novel asymmetrically substituted porphyrazines. Rhodes University. Retrieved from [Link]

• Yusof, N. S., & Ahmad, A. (2014). Synthesis and Thermal Properties of Acrylonitrile/Butyl Acrylate/Fumaronitrile and Acrylonitrile/Ethyl Hexyl Acrylate/Fumaronitrile Terpolymers as a Potential Precursor for Carbon Fiber.

• Acrylonitrile Production Process Overview. (n.d.). Scribd. Retrieved from [Link]

• Mowry, D. T., & Butler, J. M. (1951). Fumaronitrile. Organic Syntheses, 31, 63.
• Ragaini, F. (2012). Catalytic processes for the transformation of ethanol into acetonitrile. Università degli Studi di Milano.

• Yusof, N. S. M., & Ahmad, A. (2014). Synthesis and Thermal Properties of Acrylonitrile/Butyl Acrylate/Fumaronitrile and Acrylonitrile/Ethyl Hexyl Acrylate/Fumaronitrile Terpolymers as a Potential Precursor for Carbon Fiber. ResearchGate. Retrieved from [Link]

• Li, X., et al. (2022). Photocatalytic dehydrogenative C-C coupling of acetonitrile to succinonitrile.
• Catalyst for the Preparation of Fumaronitrile and/or Maleonitrile. (2008). Google Patents.
• Wang, X., et al. (2023). Aerobic Ammoxidation of Cyclic Ketones to Dinitrile Products with Copper-Based Catalysts. Organic Letters, 25(28), 5283–5288.

• Novel Catalytic Process Technology for Utilization of CO2 for Acrylonitrile Production. (n.d.). U.S. Department of Energy. Retrieved from [Link]

• Karim, A. M., et al. (2017). Advances in the catalytic production of acrylonitrile. Pacific Northwest National Laboratory. Retrieved from [Link]

• NEW CATALYSTS FOR ACRYLONITRILE SYNTHESIS. (n.d.). CORE. Retrieved from [Link]

• Li, X., et al. (2022). Photocatalytic dehydrogenative C-C coupling of acetonitrile to succinonitrile. ResearchGate. Retrieved from [Link]

• Succinonitrile Electrolyte Additive for Stabilizing Aqueous Zinc Metal Batteries. (n.d.). ResearchGate. Retrieved from [Link]

• FUMARONITRILE. (n.d.). LookChem. Retrieved from [Link]

• Schnyder, A., et al. (2006). A Convenient Protocol for the Synthesis of Hindered Aryl Malononitriles. Synlett, 2006(19), 3167-3168.
• Yılmaz, E. (2022). SYNTHESIS OF FUMARONITRILE-CONTAINING QUATERPOLYMER DETERMINATION OF STRUCTURAL AND THERMOMECHANICAL PROPERTIES. Journal of Amasya University the Institute of Sciences and Technology, 3(1), 33-48.
• Tayyari, F., et al. (2008). Efficient One-Pot Reductive Alkylations of Malononitrile with Aromatic Aldehydes. Synthesis, 2008(02), 279-285.
• Liu, W., et al. (2023). A catalyst-free bioorthogonal reaction for malononitrile addition to azodicarboxylates.
• Oxidative dehydrogenation of propionitrile to acrylonitrile. (1979). Google Patents.

• Tiwari, A., & Sahu, S. (2021). A DFT study on substituents, solvent, and temperature effect and mechanism of Diels–Alder reaction of hexafluoro-2-butyne with furan. ResearchGate. Retrieved from [Link]

• Wang, Y., et al. (2021). Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement. Organic & Biomolecular Chemistry, 19(4), 853-857.
• Zhang, L., et al. (2016). An investigation of functionalized electrolyte using succinonitrile additive for high voltage lithium-ion batteries. RSC Advances, 6(32), 26909-26915.

Sources

• 1. WO1990009370A1 - Isomerization of fumaronitrile to maleonitrile - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Photocatalytic dehydrogenative C-C coupling of acetonitrile to succinonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

managing poor solubility of dinitrile compounds during reaction workup

Technical Support Center: Managing Poor Solubility of Dinitrile Compounds

Introduction: The "Brick Dust" Challenge

Subject: Overcoming solubility barriers in the workup and purification of dinitrile intermediates.

Executive Summary: Dinitrile compounds (e.g., malononitrile derivatives, phthalonitriles, fumaronitriles) frequently present a "brick dust" phenotype—high melting points and poor solubility in both aqueous and standard organic solvents (Et₂O, CH₂Cl₂). This behavior stems from strong dipole-dipole interactions between nitrile groups and tight crystal lattice packing. This guide provides field-proven strategies to recover these stubborn compounds without yield loss, moving beyond standard extraction protocols.

Part 1: Troubleshooting Guide (Q&A)

Category 1: Extraction & Phase Separation

Q: My reaction was performed in DMF/DMSO. Upon adding water, the dinitrile product precipitates as a sticky gum or fine powder. Extraction with EtOAc fails to dissolve it. What now?

A: Stop attempting to extract. Switch to a "Crash and Filter" protocol. When a dinitrile precipitates upon water addition, it is signaling that it is insoluble in the aqueous phase and likely poorly soluble in the organic extraction solvent you are trying to use. Forcing an extraction here often leads to stable emulsions or product loss at the interface.

• The Fix:

  • Dilute the reaction mixture significantly (3–5x volume) with ice-cold water or 0.5 M HCl (if the product is acid-stable) to maximize precipitation.

  • Stir rapidly for 20–30 minutes. This transforms "gums" into filterable solids by leaching out the organic solvent (DMF/DMSO) from the precipitate.

  • Filtration: Filter the solid using a sintered glass funnel.

  • The Wash: Wash the filter cake copiously with water to remove residual polar solvent. Follow with a displacement wash using a volatile solvent in which the product is insoluble (e.g., cold pentane or Et₂O) to remove water and speed up drying.

Q: I cannot filter the precipitate because it is too fine (colloidal).

A: Use a "Flocculation" or "Salting Out" strategy.

• Salting Out: Add solid NaCl to the aqueous suspension until saturation. The increased ionic strength compresses the electrical double layer around colloidal particles, promoting aggregation.

• Co-Solvent Flocculation: Add a small amount of a mid-polarity solvent (like 10% IPA or Acetone) to the aqueous mixture. This often disrupts the colloid stability without dissolving the bulk product, allowing it to settle or filter.

Category 2: Purification & Chromatography[1][2][3]

Q: My compound is insoluble in DCM and Hexanes. How do I load it onto a silica column?

A: Use the "Dry Loading" technique. Liquid injection is impossible if you cannot dissolve the compound in a minimal volume of the eluent.

• Protocol: Dissolve the crude dinitrile in a strong solvent (THF, Acetone, or even warm DMF). Add silica gel (approx. 1-2g silica per gram of crude). Evaporate the solvent completely on a rotary evaporator (use a high-vacuum pump if DMF is used) until you have a free-flowing powder. Load this powder directly onto the top of your packed column.

Q: The compound streaks on the column or doesn't move.

A: Dinitriles are highly polar.[1] Adjust your mobile phase. Standard Hexane/EtOAc gradients may be insufficient.

• Recommendation: Switch to DCM/Methanol (0% to 5% MeOH) or Toluene/Acetonitrile . Acetonitrile is particularly effective for dinitriles due to "like-dissolves-like" interactions.

Part 2: Experimental Protocols

Protocol A: The "Aqueous Crash" for High-Boiling Solvents

Best for: Reactions run in DMF, DMSO, or NMP where the product is a solid.

• Quench: Pour the reaction mixture slowly into a beaker containing 5 volumes of crushed ice/water with vigorous stirring.

  • Tip: If the product contains basic nitrogens (e.g., aminonitriles), use saturated aqueous NH₄Cl instead of pure water to prevent oiling.

• Digestion: Stir the suspension for 30 minutes. If a gum forms, sonicate the beaker for 5 minutes to break up aggregates.

• Filtration: Collect solids via vacuum filtration.

• Purge Wash:

  • Wash 3x with Water (removes DMF/inorganic salts).

  • Wash 1x with cold Ethanol (removes organic impurities; check solubility first).

  • Wash 2x with Hexanes (removes residual ethanol and aids drying).

• Drying: Dry in a vacuum oven at 40–50°C.

Protocol B: Continuous Liquid-Liquid Extraction

Best for: Dinitriles that are slightly water-soluble or form stubborn emulsions.

• Setup: Use a continuous extractor (lighter-than-water type if using EtOAc; heavier-than-water if using DCM).

• Solvent Choice: Use Ethyl Acetate or Chloroform . Avoid Ether (too flammable for long reflux).

• Operation: Reflux the solvent for 12–24 hours. The slow, continuous passage of solvent droplets through the aqueous phase prevents emulsion formation and gradually extracts the compound even if the partition coefficient is low.

• Harvest: Concentrate the organic reservoir to yield the crude product.

Part 3: Data & Decision Making

Table 1: Solvent Selection for Dinitrile Recrystallization

Solvent System	Polarity	Suitability	Notes
Acetonitrile (MeCN)	High	Excellent	"Like-dissolves-like." High boiling point (82°C) allows good thermal gradient.
Ethanol/Water	High	Good	Classic pair. Start with hot EtOH, add H₂O until turbid, then cool.
DMF/Water	Very High	Specific	For extremely insoluble compounds. Dissolve in min. hot DMF, add H₂O to crash out.
Toluene	Low	Moderate	Good for removing non-polar impurities. Product often crystallizes as needles.
Nitromethane	High	Specialized	Excellent for highly crystalline nitro/cyano compounds. Toxic/Hazardous.

Decision Tree: Workup Strategy

Caption: Logical flow for selecting the appropriate workup method based on reaction solvent and product physical state.

References

• University of Rochester. (n.d.).[2] Workup Tricks for Polar and Water-Soluble Solvents. Not Voodoo. Retrieved March 5, 2026, from [Link]

• American Chemical Society (ACS) Green Chemistry Institute. (2016). MedChem Tips and Tricks: Extractions/Work-up Conditions. Retrieved March 5, 2026, from [Link]

• LibreTexts. (2025). 20.7: Chemistry of Nitriles. Chemistry LibreTexts. Retrieved March 5, 2026, from [Link]

• ResearchGate. (2012). How to remove DMF from the product? Retrieved March 5, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Workup [chem.rochester.edu]

Technical Support Center: Organoboron Reagent Stability in Suzuki-Miyaura Cross-Coupling Reactions

Welcome to the technical support center dedicated to a critical aspect of the Suzuki-Miyaura cross-coupling reaction: the stability of organoboron reagents. The success of this powerful C-C bond-forming reaction often hinges on the integrity of the boronic acid or its derivatives.[1][2] Instability of these reagents is a primary culprit for low yields and reaction failures.[3]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into why organoboron reagents decompose and offers practical, actionable solutions to mitigate these issues, ensuring more robust and reproducible outcomes in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: My Suzuki reaction has a very low yield. What are the most common causes related to the boronic acid?

Low yields are frequently traced back to the decomposition of the organoboron reagent through three main pathways: protodeboronation, oxidation, and palladium-catalyzed homocoupling.[1] Protodeboronation, the replacement of the boron moiety with a hydrogen atom, is often the most significant of these side reactions.[4]

Q2: What is protodeboronation and how can I prevent it?

Protodeboronation is the protonolysis of the C-B bond, effectively destroying your nucleophilic partner.[4] This side reaction can be uncatalyzed (reaction with water), or catalyzed by acid or base.[1] The base-catalyzed pathway is particularly relevant under Suzuki-Miyaura conditions.[1] To minimize it, consider:

• Using a more stable boron reagent: Boronic esters (e.g., pinacol esters) or organotrifluoroborates are generally more resistant to protodeboronation than boronic acids.[3][5][6]

• Choosing a milder base: Strong bases can accelerate decomposition. Bases like K₃PO₄ or Cs₂CO₃ are often preferred over stronger ones like NaOH or alkoxides.

• Lowering the reaction temperature: High temperatures can exacerbate the rate of protodeboronation.[7]

Q3: Which type of organoboron reagent is the most stable?

Stability generally increases in the following order: Boronic Acids < Boronic Esters (e.g., Pinacol) < Organotrifluoroborates < MIDA Boronates.

• Boronic acids are susceptible to decomposition but are often more reactive.[1][8]

• Pinacol boronic esters offer a good balance of enhanced stability and reactivity, making them a popular choice.[3][9]

• Potassium organotrifluoroborates (R-BF₃K) are air-stable, crystalline solids that are less prone to protodeboronation.[6][8]

• N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable and can be used in "slow release" strategies, where the boronic acid is generated in situ under aqueous basic conditions.[4][10]

Q4: How should I store my boronic acids to prevent degradation?

Proper storage is crucial. Boronic acids should be stored in tightly sealed containers in a cool, dark, and dry environment, such as a desiccator.[11][12] They are often hygroscopic and can be unstable in air, sometimes forming cyclic trimers (boroxines) through the loss of water, which complicates stoichiometry.[8][9]

Q5: Is water necessary for the reaction, and how does it impact reagent stability?

This is a complex topic. The presence of water can be beneficial, as it's believed to facilitate the formation of a key μ-bridging hydroxy species between palladium and boron during transmetalation.[3] Most boronic esters are also thought to hydrolyze to the more reactive boronic acid before transmetalation occurs.[3][13] However, excess water, especially at high temperatures and with strong bases, can promote protodeboronation.[1] Often, reactions are run in organic solvents like dioxane or THF with a small, controlled amount of added water.[3]

Troubleshooting Guide: Diagnosing and Solving Decomposition Issues

When faced with a problematic Suzuki-Miyaura reaction, a systematic approach to troubleshooting is key. The following sections detail common symptoms, their underlying causes related to organoboron reagent decomposition, and recommended solutions.

Issue 1: Low or No Yield of Desired Product

This is the most common symptom of reagent decomposition. Identifying the specific side reaction is the first step toward a solution.

Possible Cause A: Protodeboronation

• Underlying Mechanism: The C-B bond is cleaved by a proton source (often water or alcohol), catalyzed by the base in the reaction mixture. This is particularly problematic for electron-rich heteroaryl, vinyl, and electron-deficient arylboronic acids.[4][13]

• How to Diagnose: Use LC-MS or ¹H NMR to check for the presence of the corresponding arene/alkene (R-H) byproduct from your organoboron reagent (R-B(OH)₂).

• Switch to a More Stable Reagent: This is the most robust solution. Replace the boronic acid with its corresponding pinacol ester, neopentyl glycol ester, or MIDA boronate.[3][6] These are sterically bulkier and less Lewis acidic, reducing their susceptibility to protonolysis.[9]

• Optimize the Base: Use weaker, non-nucleophilic inorganic bases. K₃PO₄ and Cs₂CO₃ are excellent choices, particularly for sensitive substrates. Avoid strong hydroxides or alkoxides where possible.

• Control Temperature: Run the reaction at the lowest temperature that still allows for efficient catalytic turnover. For highly sensitive substrates, room temperature couplings may be necessary, often requiring a more active catalyst system.

• Use Anhydrous Conditions (with caution): If using a boronic ester that does not require prior hydrolysis (e.g., neopentyl esters), anhydrous conditions can completely prevent protodeboronation.[3] However, be aware that MIDA boronates and trifluoroborates require water for slow release of the active boronic acid.[8][9]

Possible Cause B: Homocoupling (Glaser-type reaction)

• Underlying Mechanism: Two molecules of the organoboron reagent couple to form a symmetrical biaryl (R-R). This is often promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II), or by using a Pd(II) precatalyst that is inefficiently reduced.[1][3]

• How to Diagnose: Look for the symmetrical R-R dimer in your crude reaction mixture by LC-MS or GC-MS.

• Ensure Rigorous Degassing: Oxygen is a key culprit. Degas your solvent thoroughly using methods like freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period (20-30 minutes) before adding the catalyst.[7]

• Maintain an Inert Atmosphere: Run the reaction under a positive pressure of Argon or Nitrogen.

• Use a Pd(0) Catalyst Source: Using a catalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ avoids the need for an in-situ reduction step that can consume the boronic acid.

• Optimize Stoichiometry: Using a slight excess (1.1-1.2 eq.) of the organoboron reagent can sometimes be beneficial, but a large excess may favor homocoupling.

Possible Cause C: Oxidation

• Underlying Mechanism: The organoboron reagent is oxidized to the corresponding alcohol or phenol (R-OH). This is also often promoted by residual oxygen in the reaction mixture.

• How to Diagnose: The presence of the R-OH byproduct can be detected by LC-MS.

The solutions for preventing oxidation are identical to those for preventing homocoupling: rigorous degassing and maintaining a strictly inert atmosphere are paramount.

Visualizing the Competing Pathways

The following diagram illustrates how the primary decomposition pathways divert the organoboron reagent from the productive Suzuki-Miyaura catalytic cycle.

Caption: Competing pathways for organoboron reagents in Suzuki-Miyaura coupling.

Best Practices for Reagent Selection, Handling, and Storage

Proactive measures are the best defense against decomposition. Following these guidelines will preserve the integrity of your organoboron reagents from the moment they arrive in the lab to the point of use.

Reagent Selection Workflow

Choosing the right form of the organoboron reagent is your first line of defense.

Caption: Decision workflow for selecting the appropriate organoboron reagent.

Storage and Handling Protocols

Parameter	Recommendation	Rationale
Atmosphere	Store in a desiccator under an inert atmosphere (if possible). Containers should be tightly sealed.[11][14]	Minimizes exposure to moisture and oxygen, which cause hydrolysis, boroxine formation, and oxidation.[8]
Temperature	Store in a cool environment (refrigeration is often recommended, check MSDS). Avoid temperature fluctuations.	Thermal decomposition of boric acid begins to occur at elevated temperatures (above 100-150°C), but prolonged storage at ambient, warm temperatures can still degrade sensitive compounds.[15][16][17]
Light	Store in amber vials or in the dark.	Prevents potential light-induced degradation pathways.[11]
Containers	Use inert containers like glass or high-density polyethylene (HDPE).[14]	Prevents reaction with or leaching from the container material.[18]
Handling	Weigh quickly in a dry environment. Do not leave containers open to the atmosphere. Purge headspace with Argon or Nitrogen before resealing.	Minimizes absorption of atmospheric moisture during handling.

Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling with a Sensitive Boronic Acid (Using a Pinacol Ester)

This protocol is designed to minimize protodeboronation and other side reactions when using a substrate known to be unstable as a boronic acid.

• Reaction Setup:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq.), the boronic acid pinacol ester (1.2 eq.), and the base (e.g., K₃PO₄, 2.0-3.0 eq.).

  • Seal the flask with a septum, and cycle between vacuum and Argon (or Nitrogen) three times to establish an inert atmosphere.

• Solvent Degassing:

  • Add the reaction solvent (e.g., Dioxane/H₂O 10:1) via a syringe. The solvent should be previously degassed by sparging with Argon for 30 minutes.

• Catalyst Addition:

  • Add the palladium catalyst and ligand (e.g., Pd(OAc)₂ and SPhos) to the flask under a positive flow of inert gas.

  • The total reaction volume should be set to achieve a concentration of approximately 0.1 M with respect to the limiting reagent.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Once complete, cool the reaction to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the palladium catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Pye, D. R., & Krska, S. W. (2012). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. The Journal of Organic Chemistry, 77(17), 7487-7493. [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(49), 15894-15907. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Boron Reagent Activation in Suzuki–Miyaura Coupling. In Boron Reagents in Synthesis (pp. 225-256). Royal Society of Chemistry. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Lab Alley. (2025, July 15). How to Store Boric Acid. [Link]

• Wikipedia. (n.d.). Protodeboronation. [Link]

• U.S. Borax. (n.d.). Borate handling and storage. [Link]

• Ghaffari, B., & Ready, J. M. (2019). "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Angewandte Chemie International Edition, 58(33), 11339-11343. [Link]

• Yildiz, E., & Ates, S. (2012). Kinetic Analysis of Thermal Decomposition of Boric Acid from Thermogravimetric Data. Acta Physica Polonica A, 121(1), 223-225. [Link]

• Dreher, S. D., et al. (2020). Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. Molecules, 25(5), 1184. [Link]

• Yildiz, E., & Ates, S. (2012). Kinetic analysis of thermal decomposition of boric acid from thermogravimetric data. Acta Physica Polonica A, 121, 223-225. [Link]

• Clot, E., et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Helvetica Chimica Acta, 104(10), e2100130. [Link]

• Creative Safety Supply. (2025, April 29). Chemical Storage Safety: Acids, Bases & Solvents Best Practices. [Link]

• Patsnap. (2026, February 26). Quantifying Boric Acid Decomposition at High Temperatures. [Link]

• UNIS. (n.d.). Boronic Acid freight shipping. [Link]

• Zhang, Y., et al. (2018). EFFECTS OF BORIC ACID DOSAGE AND REACTION TEMPERATURE ON THE PHASE COMPOSITION AND MICROSTRUCTURE OF SiC–B4C COMPOSITE POWDERS. Ceramics – Silikaty, 62(2), 156-163. [Link]

• University of Wisconsin–Madison. (n.d.). Chemical Storage. Environment, Health & Safety. [Link]

• ResearchGate. (n.d.). Thermal behavior of the boric acid (TG, DTG and DTA). [Link]

• Paper Teplate. (n.d.). Suzuki Coupling Reaction General Mechanism and Its Use in Organic Synthesis. [Link]

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• 3. Yoneda Labs [yonedalabs.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
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Reference Data & Comparative Studies

comparative study of palladium catalysts for Suzuki coupling of aryl bromides

This guide serves as an autonomous, technical comparative analysis of palladium catalyst systems for the Suzuki-Miyaura coupling of aryl bromides. It is designed for researchers requiring evidence-based selection criteria rather than generic textbook descriptions.

[1][2][3][4][5][6][7]

Executive Summary & Strategic Verdict

For the coupling of aryl bromides , the "one-size-fits-all" approach using tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is obsolete for complex drug discovery scaffolds. While Pd(PPh₃)₄ remains a cost-effective standard for simple, unhindered substrates, modern precatalysts offer superior turnover frequencies (TOF) and functional group tolerance.

• For General Purpose/Scale-up: Pd(dppf)Cl₂ remains the robust workhorse due to its stability and ease of handling.

• For Sterically Hindered/Electron-Rich Substrates: Buchwald Precatalysts (e.g., XPhos Pd G4) are the gold standard, operating via a monoligated Pd(0) species that dramatically accelerates oxidative addition.

• For Difficult Heterocycles/Low Loading: PEPPSI-IPr (NHC-based) offers exceptional stability against oxidation and thermal decomposition.

Mechanistic Foundation: The "Why" Behind Catalyst Performance

To select the right catalyst, one must understand the rate-limiting step (RLS) specific to aryl bromides. Unlike aryl iodides (fast oxidative addition) or chlorides (slow oxidative addition), aryl bromides sit in a "Goldilocks" zone where the RLS shifts based on substrate electronics.

• Electron-Poor Aryl Bromides: Oxidative addition is fast. The challenge is often transmetallation or side reactions (homocoupling).

• Electron-Rich/Hindered Aryl Bromides: Oxidative addition becomes the RLS. Bulky, electron-rich ligands (Buchwald phosphines, NHCs) are required to drive this step by increasing electron density on the Pd center.

Visualization: The Catalytic Cycle & Ligand Influence

The following diagram illustrates the standard cycle, highlighting where specific ligand classes exert their influence.

Caption: The Suzuki-Miyaura catalytic cycle. Bulky ligands (XPhos, SPhos) stabilize the monoligated L-Pd(0) species, accelerating Oxidative Addition, while their bulk facilitates Reductive Elimination.

Comparative Performance Analysis

The following data synthesizes performance metrics across three distinct substrate classes.

Table 1: Catalyst Performance on "Deactivated" Substrates

Substrate: 4-Bromoanisole (Electron-rich) + Phenylboronic Acid[1]

Catalyst System	Ligand Class	Loading (mol%)	Cond. (Temp/Time)	Yield (%)	TON	Key Observation
Pd(PPh₃)₄	Phosphine (Simple)	3.0	90°C / 12h	92%	~30	High loading required; sensitive to air.
Pd(dppf)Cl₂	Bidentate Phosphine	1.0	80°C / 6h	94%	94	Excellent stability; easier removal of Pd residuals.
SPhos Pd G2/G3	Biaryl Phosphine	0.5	80°C / 2h	98%	~200	Fastest kinetics; completes reaction in fraction of time.
PEPPSI-IPr	NHC	1.0	60°C / 4h	96%	96	Works well at lower temperatures; extremely robust.

Table 2: Performance on Sterically Hindered Substrates

Substrate: 2-Bromotoluene (Ortho-substituted) + 2-Methylphenylboronic Acid

Catalyst System	Yield (%)	Analysis
Pd(PPh₃)₄	< 40%	Fails due to steric crowding preventing oxidative addition/transmetallation.
Pd(dppf)Cl₂	65%	Moderate. The bite angle of dppf helps, but still struggles with di-ortho substitution.
XPhos Pd G4	> 95%	Superior. The "flexible steric bulk" of XPhos allows accommodation of the substrate while preventing catalyst decomposition.

Decision Framework: Selecting the Right Catalyst

Do not guess. Use this logic flow to determine the optimal starting point for your optimization.

Caption: Catalyst selection decision tree based on substrate electronics and sterics.

Validated Experimental Protocols

These protocols are designed to be self-validating. If the color changes described do not occur, abort and check reagent quality (specifically the organoboron species).

Protocol A: High-Performance Coupling (Hindered/Deactivated)

System: XPhos Pd G4 / K₃PO₄ / THF:Water Why: The G4 precatalyst ensures a precise 1:1 Ligand:Pd ratio and activates at room temperature, avoiding the induction period of Pd(OAc)₂ + Ligand mixtures.

• Setup: In a reaction vial equipped with a stir bar, add the Aryl Bromide (1.0 equiv), Boronic Acid (1.2–1.5 equiv), and K₃PO₄ (2.0 equiv).

• Catalyst Addition: Add XPhos Pd G4 (1.0–2.0 mol%).

  • Note: G4 precatalysts are air-stable solids, allowing benchtop weighing.

• Solvent & Degassing: Add THF and degassed water (4:1 ratio, 0.2 M concentration wrt bromide).

  • Critical Step: Sparge the mixture with Argon/Nitrogen for 5 minutes. Oxygen is the enemy of the active monoligated Pd(0).

• Reaction: Seal the vial and heat to 60°C (or up to 80°C for extremely hindered substrates).

  • Visual Check: The reaction should turn from a pale orange/yellow to a dark black/brown solution upon completion.

• Workup: Dilute with EtOAc, wash with water/brine, dry over Na₂SO₄, and concentrate.

Protocol B: Robust Standard Coupling (General Purpose)

System: Pd(dppf)Cl₂ / Na₂CO₃ / Dioxane:Water Why: Pd(dppf)Cl₂ is extremely resistant to thermal degradation and works well with cheaper inorganic bases.

• Setup: Charge flask with Aryl Bromide (1.0 equiv), Boronic Acid (1.1 equiv), and Pd(dppf)Cl₂·CH₂Cl₂ (3.0 mol%).

• Base: Add Na₂CO₃ (2.0 equiv).

• Solvent: Add 1,4-Dioxane and Water (10:1 ratio).

• Reaction: Heat to 80–100°C for 4–12 hours.

  • Note: This system often requires higher heat than Buchwald systems to drive the catalytic cycle.

References

• Miyaura, N., & Suzuki, A. (1979).[2][3] Stereoselective synthesis of arylated (E)-alkenes by the reaction of alk-1-enylboranes with aryl halides in the presence of palladium catalyst. Journal of the Chemical Society, Chemical Communications.[3]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids.[4][5][2][1][3][6] Accounts of Chemical Research.

• Valente, C., et al. (2012). PEPPSI–Pd–NHC Complexes: A New Class of Highly Active Catalysts for Cross-Coupling. Angewandte Chemie International Edition.

• Bruno, N. C., et al. (2013). Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. Chemical Science.

• BenchChem Technical Guides. (2025). A Comparative Guide to Palladium Catalysts for Suzuki Reactions of Deactivated Aryl Bromides.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

spectroscopic comparison of (E) and (Z) isomers of 2,3-disubstituted butenedinitriles

Advanced Spectroscopic Comparison of (E) and (Z) 2,3-Disubstituted Butenedinitriles

Executive Summary

In the development of advanced chemosensors, photochromic materials, and prebiotic chemical models, 2,3-disubstituted butenedinitriles serve as critical structural motifs. The geometric isomerism between the (Z)-form (maleonitrile derivatives, e.g., diaminomaleonitrile or DAMN) and the (E)-form (fumaronitrile derivatives, e.g., diaminofumaronitrile or DAFN) dictates profound differences in their electronic and spatial environments. This guide provides an objective, causality-driven comparison of their spectroscopic signatures, empowering researchers to unequivocally differentiate these isomers using orthogonal analytical techniques.

Mechanistic Grounding: The Causality of Spectral Divergence

The spectroscopic differentiation of (E) and (Z) isomers is not merely empirical; it is deeply rooted in molecular symmetry, dipole moments, and steric constraints.

• Symmetry and Dipole Moments : The (Z)-isomer typically lacks a center of inversion, resulting in a highly asymmetric charge distribution and a strong permanent dipole moment (e.g., ~6.80 D for DAMN). This asymmetry renders specific vibrational modes highly active in Infrared (IR) spectroscopy. Conversely, the (E)-isomer often adopts a pseudo-centrosymmetric geometry, drastically reducing its dipole moment (e.g., ~1.47 D for DAFN) and silencing symmetric stretching modes in the IR spectrum 1.

• Steric Hindrance vs. Planarity : In bulky derivatives (such as 2,3-diphenylbutenedinitriles), the cis-arrangement in the (Z)-isomer forces the substituents out of the alkene plane due to severe steric clashing. This non-planar twist breaks

  -conjugation. The (E)-isomer relieves this strain, allowing the substituents to adopt a more coplanar conformation that extends conjugation and significantly alters electronic transitions.

• Cross-Conjugation Dynamics : In push-pull systems like DAMN and DAFN, the electron-donating amino groups and electron-withdrawing nitrile groups engage in competing cross-conjugation pathways. This "dynamic electromerism" drastically lowers the C-N rotational barriers in the (Z)-isomer compared to isolated reference systems, a phenomenon observable via Variable Temperature (VT) NMR 2.

Comparative Spectroscopic Profiling

• Vibrational Spectroscopy (IR/Raman) : The C≡N stretching region (~2200–2250 cm⁻¹) is the most diagnostic marker. In (Z)-isomers, the asymmetric C≡N stretch produces a strong, sharp IR absorption band. In (E)-isomers, the symmetric C≡N stretch is either completely absent or appears as a very weak band in the IR spectrum due to the pseudo-inversion center, though it remains strongly Raman-active 3.

• Nuclear Magnetic Resonance (NMR) : While 1H and 13C chemical shifts provide baseline structural confirmation, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is the definitive self-validating tool. The (Z)-isomer exhibits strong NOESY cross-peaks between the spatially proximate 2,3-substituents (distance < 5 Å). The (E)-isomer shows no such spatial correlation.

• Electronic Spectroscopy (UV-Vis) : The (E)-isomer generally exhibits a bathochromic (red) shift and a higher molar extinction coefficient (

  ) relative to the (Z)-isomer. This is directly caused by the relief of steric strain, allowing for a more planar, fully conjugated -system.

Quantitative Data Comparison

Analytical Property	(Z)-Isomer (e.g., DAMN)	(E)-Isomer (e.g., DAFN)	Mechanistic Causality
Dipole Moment	High (~6.80 D)	Low (~1.47 D)	Lack of inversion center in (Z) vs. pseudo-inversion in (E) 1.
IR C≡N Stretch	Strong, sharp (~2200-2250 cm⁻¹)	Weak or absent	Asymmetric stretch is highly IR active; symmetric is Raman active 3.
UV-Vis Absorption	Hypsochromic shift (lower )	Bathochromic shift (higher )	Steric clash in (Z) breaks planarity; (E) allows extended -conjugation.
1H NMR (NOESY)	Strong cross-peaks between 2,3-substituents	No cross-peaks observed	Spatial proximity (< 5 Å) of substituents in the cis-configuration.
C-N Rotational Barrier	Lowered (Dynamic Electromerism)	Higher / Variable	Competing cross-conjugation pathways in the push-pull system 2.

Experimental Workflow: Photoisomerization and Characterization Protocol

To establish a self-validating analytical system, the following protocol details the UV-induced photoisomerization of DAMN to DAFN and their subsequent spectroscopic differentiation 4.

• Step 1: Sample Preparation. Dissolve 10 mM of 2,3-diaminomaleonitrile (DAMN) in spectroscopic-grade anhydrous acetonitrile.

• Step 2: Baseline Acquisition. Acquire baseline UV-Vis (200-500 nm), FTIR (ATR mode), and 1H/13C NMR spectra of the pure (Z)-isomer. Note the strong C≡N stretch at ~2200 cm⁻¹.

• Step 3: Photoisomerization. Transfer the solution to a quartz photoreactor. Irradiate the sample using a UV light source (

  = 295–335 nm) for 4–7 hours under an argon atmosphere to prevent oxidative degradation and drive the high-quantum-yield conversion to the (E)-isomer.

• Step 4: Reaction Monitoring. Monitor the reaction via UV-Vis spectroscopy. Observe the emergence of the DAFN absorption bands and the establishment of a photostationary state.

• Step 5: Isolation. Remove the solvent under reduced pressure. Purify the (E)-isomer (DAFN) via silica gel column chromatography (eluent: dichloromethane/methanol gradient).

• Step 6: Spectroscopic Validation.

  • IR Validation: Confirm the disappearance or significant weakening of the strong C≡N stretch, validating the pseudo-centrosymmetric geometry.

  • NMR Validation: Perform 1H-NOESY to confirm the absence of spatial correlation between the amino protons, definitively validating the trans-geometry.

Visualizing the Analytical Decision Tree

Spectroscopic decision tree for differentiating (E) and (Z) butenedinitrile isomers.

References

• Phototransformations of 2,3-Diamino-2-Butenedinitrile (DAMN)
• Correlated Rotational and Cross-Conjugation Dynamics in DAMN (DiAminoMaleoNitrile) and DAFN (DiAminoFumaroNitrile) Derivatives. Journal of the American Chemical Society.
• Harmonic Force Fields and Force Constants of Prebiotic Aminomalononitrile and Diaminomalononitrile by Using DFT and SQMFF Calcul
• Solvothermal Polymerization of Diaminomaleonitrile Reveals Optimal Green Solvents for the Production of C=N-Based Polymers. PMC.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Solvothermal Polymerization of Diaminomaleonitrile Reveals Optimal Green Solvents for the Production of C=N-Based Polymers - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Analysis of Impurities in 2,3-Bis(4-bromophenyl)-2-butenedinitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the identification, quantification, and control of impurities in commercial batches of 2,3-Bis(4-bromophenyl)-2-butenedinitrile. As this molecule is a sophisticated building block, often used in the synthesis of complex materials like Covalent Organic Frameworks (COFs), ensuring its purity is paramount to achieving desired material properties and reproducible results.[1] This document moves beyond a simple listing of methods to explain the rationale behind the analytical strategies, empowering researchers to develop robust, self-validating quality control systems.

The principles outlined here are grounded in the guidelines established by the International Council for Harmonisation (ICH), particularly ICH Q3A(R2), which sets the standard for controlling impurities in new drug substances produced by chemical synthesis.[2][3][4][5] While 2,3-Bis(4-bromophenyl)-2-butenedinitrile may not be a drug substance itself, applying these rigorous standards ensures the highest level of quality for research and development applications.

Understanding the Impurity Landscape

The first step in any impurity analysis is to understand the potential sources and types of impurities that may be present. These can be broadly categorized as organic impurities, inorganic impurities, and residual solvents.[3][5] For 2,3-Bis(4-bromophenyl)-2-butenedinitrile, the impurity profile is dictated by its synthetic route and inherent chemical stability.

1.1. Predicted Organic Impurities from Synthesis

While multiple synthetic routes exist for nitriles, a common pathway to aromatic nitriles involves the reaction of a brominated aromatic hydrocarbon with a cyanide source.[6][7][8][9] Based on this, we can predict several classes of process-related impurities:

• Starting Materials: Incomplete reaction could lead to the presence of precursors such as 4-bromobenzyl cyanide or a related brominated starting material.[3]

• Intermediates: Depending on the specific synthetic pathway, partially reacted intermediates may persist in the final product.

• By-products: Side reactions are common in organic synthesis. For a molecule with this structure, potential by-products include isomers (cis/trans), products of incomplete cyanation, or compounds formed from side reactions of the butene backbone.

• Reagents and Catalysts: Traces of reagents or catalysts used in the synthesis may also be present.[3]

1.2. Degradation Products

The stability of the final product is also a critical factor. The dinitrile and butene functionalities suggest potential degradation pathways:

• Hydrolysis: The nitrile groups (-CN) can hydrolyze to form amides or carboxylic acids, particularly if exposed to moisture and non-neutral pH.[9]

• Oxidation: The carbon-carbon double bond is susceptible to oxidation, which could lead to the formation of epoxides or cleavage products.

1.3. Geometric Isomers

The central double bond in 2,3-Bis(4-bromophenyl)-2-butenedinitrile allows for the existence of E/Z (trans/cis) isomers. The commercial product is typically the fumaronitrile (E-isomer). The presence of the maleonitrile (Z-isomer) is a critical impurity to monitor as it can significantly impact the geometry and properties of resulting materials.

The following diagram illustrates a conceptual synthetic pathway and the points at which different types of impurities can be introduced.

Caption: Origin of potential impurities during synthesis and storage.

Comparative Analytical Methodologies

A multi-technique approach is essential for a comprehensive impurity analysis. No single method can identify and quantify all potential impurities. This section compares the primary analytical techniques and provides validated protocols for their application.

2.1. High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse for purity assessment of non-volatile organic compounds. For a brominated aromatic compound like this, a reversed-phase method with UV detection is highly effective.[10][11][12]

• Expertise & Causality: A C18 stationary phase is selected due to the non-polar, aromatic nature of the analyte and its expected impurities. A gradient elution with acetonitrile and water is necessary to resolve compounds with a range of polarities, from potential polar degradation products to non-polar by-products. UV detection is ideal as the aromatic rings provide strong chromophores.[10] Wavelengths around 230-250 nm are typically effective for brominated aromatic compounds.[10]

• Trustworthiness (Self-Validating Protocol): The method's validity is ensured through system suitability tests (e.g., tailing factor, plate count) and validation according to ICH Q2(R1) guidelines, covering specificity, linearity, accuracy, precision, and robustness.[2][13]

Experimental Protocol: HPLC-UV Purity Assay

• System: HPLC with UV/Vis or Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water (HPLC Grade).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0-2 min: 60% B

  • 2-15 min: 60% to 95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 250 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of acetonitrile to create a 1 mg/mL stock solution. Further dilute as needed.

2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for analyzing volatile and semi-volatile impurities, particularly residual solvents.[14][15] It can also identify thermally stable, non-polar by-products.

• Expertise & Causality: A headspace autosampler is used for residual solvent analysis to avoid injecting the non-volatile main component onto the GC column. For other volatile impurities, a liquid injection onto a general-purpose column (e.g., DB-5ms) is appropriate. Mass spectrometry provides definitive identification of impurities based on their fragmentation patterns.[16]

• Trustworthiness (Self-Validating Protocol): The protocol includes analysis of a solvent standard mixture to confirm retention times and response factors, adhering to ICH Q3C guidelines for residual solvents.[3]

Experimental Protocol: GC-MS for Residual Solvents

• System: GC with a Mass Spectrometer and Headspace Autosampler.

• Column: DB-624 or equivalent, 30 m x 0.25 mm ID, 1.4 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Program:

  • Initial: 40°C, hold for 5 min.

  • Ramp: 10°C/min to 240°C.

  • Hold: 5 min at 240°C.

• Injector: Split mode (20:1), 250°C.

• Headspace Parameters:

  • Vial Equilibration: 80°C for 15 min.

  • Loop Temperature: 90°C.

  • Transfer Line Temperature: 100°C.

• MS Detection: Scan mode (m/z 35-350).

• Sample Preparation: Accurately weigh ~50 mg of sample into a 20 mL headspace vial. Add 1 mL of a suitable solvent (e.g., DMSO). Seal and vortex.

2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for structural elucidation and is particularly crucial for identifying and quantifying isomers.[17][18][19][20] Both ¹H and ¹³C NMR are required for unambiguous characterization.

• Expertise & Causality: The presence of the cis-isomer would result in a different set of proton and carbon signals due to the different spatial arrangement of the bromophenyl groups. The symmetry of the molecule influences the number of unique signals. Advanced techniques like 2D NMR (COSY, HSQC) can confirm connectivity and definitively assign structures to impurity signals.[17] Quantitative NMR (qNMR) can be used for precise quantification without the need for an identical impurity standard.

• Trustworthiness (Self-Validating Protocol): The protocol includes using a deuterated solvent with a known internal standard (e.g., TMS) for accurate chemical shift referencing. For qNMR, a certified quantitative standard is added to the sample.

Experimental Protocol: NMR for Isomer Identification

• System: 400 MHz (or higher) NMR Spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR: Acquire a standard proton spectrum. Pay close attention to the aromatic region and any unexpected signals. Integrate all peaks to determine relative ratios.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. The number of signals will indicate the symmetry of the main component and the presence of isomers.

• Advanced Experiments (if needed): If unidentified impurities are present at significant levels (>0.1%), run 2D experiments like H,H-COSY and HMBC to establish the impurity's structure.[17][21]

Data Presentation and Interpretation

A systematic approach to data presentation is key for comparing different commercial batches or for tracking purity over time.

Analytical Workflow

The overall process for analyzing a commercial sample can be visualized as follows:

Caption: Comprehensive analytical workflow for quality control.

Comparative Data Summary Table

When evaluating samples from different suppliers or batches, all quantitative data should be compiled into a clear, comparative table.

Parameter	Supplier A (Batch 1)	Supplier B (Batch 1)	Acceptance Criteria	Method
Appearance	White Powder	Off-white Powder	White to Light Yellow Powder	Visual
Purity (Area %)	99.8%	99.2%	≥ 99.0%	HPLC-UV
Largest Unk. Impurity	0.08%	0.25%	≤ 0.15%	HPLC-UV
Total Impurities	0.20%	0.80%	≤ 1.0%	HPLC-UV
Z-Isomer Content	Not Detected	0.18%	≤ 0.15%	NMR / HPLC
Residual Solvents	GC-MS
Toluene	50 ppm	250 ppm	≤ 890 ppm (ICH Class 2)	GC-MS
Heptane	Not Detected	1200 ppm	≤ 5000 ppm (ICH Class 3)	GC-MS
Identity	Conforms	Conforms	Conforms to Structure	NMR

Conclusion and Recommendations

The quality of 2,3-Bis(4-bromophenyl)-2-butenedinitrile is critical for its successful application in advanced materials science and drug development. A comprehensive analytical approach combining HPLC, GC-MS, and NMR spectroscopy is required to ensure not only the purity but also the correct isomeric form of the material.

For researchers, it is imperative to:

• Request a Certificate of Analysis (CoA) from the supplier that details the methods used and the levels of specified impurities.

• Perform in-house verification , especially for critical applications. The protocols provided in this guide offer a robust starting point for this verification.

• Prioritize suppliers who provide transparent and comprehensive analytical data.

By implementing these rigorous analytical strategies, researchers can ensure the integrity of their starting materials, leading to more reliable, reproducible, and successful scientific outcomes.

References

• ICH Q3A(R2) Impurities in New Drug Substances. International Council for Harmonisation. [Link]

• Impurity Guidelines in Drug Development under ICH Q3. AMSbiopharma. [Link]

• Guidance for Industry - Q3A Impurities in New Drug Substances. U.S. Food and Drug Administration (FDA). [Link]

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency (EMA). [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]

• Identification of Organic Additives in Nitrile Rubber Materials by Pyrolysis-GC–MS. Spectroscopy Online. [Link]

• GCMS Section 6.17 - Fragmentation of Nitriles. Whitman College. [Link]

• (PDF) Identification of Organic Additives in Nitrile Rubber Materials by Pyrolysis-GC-MS. ResearchGate. [Link]

• GC-MS Analysis of Biological Nitrate and Nitrite Using Pentafluorobenzyl Bromide in Aqueous Acetone. National Center for Biotechnology Information. [Link]

• HPLC‐UV‐EC Determination of Brominated Organic Compounds in Water. Taylor & Francis Online. [Link]

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• Nitrile Synthesis: Kolbe, Acid, Aromatic Techniques. StudySmarter. [Link]

• HPLC-UV-EC determination of brominated organic compounds in water. ResearchGate. [Link]

• (PDF) Stability-Indicating HPLC-UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. ResearchGate. [Link]

• Nitrile synthesis by oxidation, rearrangement, dehydration. Organic Chemistry Portal. [Link]

• How NMR Helps Identify Isomers in Organic Chemistry? Creative Biostructure. [Link]

• Determination of bromine in organic compounds by high-performance liquid chromatography. PubMed. [Link]

• INVESTIGATION OF THE STRUCTURAL COMPOSITION OF BUTADIENE-NITRILE RUBBERS BY 1H AND 13C NMR SPECTROSCOPY. ResearchGate. [Link]

• Preparation process of aromatic nitrile compound.

• Reactions of Nitriles. Chemistry Steps. [Link]

• Basic Concepts of NMR: Identification of the Isomers of C4H8O2. Magritek. [Link]

• NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N'-Bis-formyl-o-tolidine. National Center for Biotechnology Information. [Link]

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Predictive Power in Halogen Chemistry: A Comparative Guide to DFT Analysis for Brominated Organic Compound Reactivity

Brominated organic compounds—ranging from versatile aryl bromide intermediates in pharmaceutical cross-coupling to complex brominated flame retardants in environmental studies—occupy a privileged space in chemical reactivity. The carbon-bromine (C–Br) bond is highly polarizable and significantly weaker than its chlorinated or fluorinated counterparts, making it an ideal electrophile for transition-metal catalysis[1].

However, predicting the exact reactivity of these compounds across diverse molecular scaffolds remains a formidable challenge. Steric bulk, non-covalent interactions, and subtle electronic effects can drastically alter reaction pathways. Density Functional Theory (DFT) has emerged as the premier computational tool to bridge this gap, allowing researchers to predict bond dissociation energies (BDEs), activation barriers, and regioselectivity before running a single physical experiment.

This guide provides an in-depth comparison of DFT functionals for modeling brominated compounds, supported by experimental validation data, and outlines a self-validating computational protocol for drug development professionals and synthetic chemists.

The Mechanistic Paradigm: Why DFT for Brominated Compounds?

In modern drug discovery, high-throughput experimentation (HTE) is often paired with machine learning to optimize reaction conditions. However, empirical models struggle to generalize outside their training data. By integrating DFT-derived quantum mechanical features—such as the Lowest Unoccupied Molecular Orbital (LUMO) energy of alkyl radicals or Activation Strain Analysis (ASA) of the oxidative addition step—researchers can create highly predictive, generalizable models[2].

Causality in Halogen Reactivity

The reactivity of brominated compounds is fundamentally governed by the interplay of two factors:

• Orbital Overlap (Electronic): The energy of the C–Br

  antibonding orbital dictates the ease of electron transfer from a metal catalyst (e.g., Ni or Cu) during oxidative addition[3].

• Dispersion Forces (Steric): Bromine is a large, "soft" atom. In bulky aryl bromides, attractive non-covalent London dispersion forces between the bromine atom and adjacent ligands can stabilize transition states, a phenomenon that older computational methods routinely fail to capture.

Fig 1: Ni-photoredox catalytic cycle highlighting key DFT-calculated reactivity parameters.

Comparative Analysis of DFT Functionals

Not all DFT functionals are created equal when it comes to halogen chemistry. The choice of functional dictates the accuracy of the predicted reactivity. Below is an objective comparison of the most prevalent DFT functionals used for brominated organic compounds, benchmarked against experimental data.

B3LYP vs. M06-2X vs. B97X-D vs. CAM-B3LYP

• B3LYP: Historically the most popular hybrid functional. However, standard B3LYP fails to account for medium-to-long-range electron correlation (dispersion). For brominated compounds, this leads to an underestimation of steric repulsion and an artificial lowering of transition state barriers. It requires empirical dispersion corrections (e.g., D3) to be viable[4].

• M06-2X: A meta-GGA hybrid functional parameterized specifically for main-group thermochemistry and non-covalent interactions. It inherently captures the dispersion interactions of bulky halogenated systems, making it highly accurate for predicting C–Br Bond Dissociation Energies (BDEs) and transition state barriers without requiring external empirical corrections[4],[5].

• B97X-D: A range-separated hybrid functional that includes empirical dispersion. It excels in calculating thermodynamic properties and accurately models the thermodynamic stability of halogenated polycyclic aromatic hydrocarbons[5].

• CAM-B3LYP: A long-range corrected functional that is superior for modeling excited states, charge-transfer excitations, and non-linear optical (NLO) properties in push-pull brominated systems, outperforming both B3LYP and M06-2X in these specific optical domains[6].

Quantitative Performance Comparison

The following table summarizes the performance of these functionals based on benchmark calculations against experimental yields and thermodynamic data for brominated compounds[4],[5],[6]:

DFT Functional	Dispersion Treatment	C–Br BDE Accuracy (MAE)*	TS Barrier Prediction	Primary Application in Halogen Chemistry
B3LYP	Requires empirical D3	~2.5 - 4.0 kcal/mol	Often underestimates	Baseline geometry optimization (with D3).
M06-2X	Inherent (parameterized)	< 1.5 kcal/mol	Highly Accurate	Ground-state reactivity, cross-coupling barriers, BDEs.
B97X-D	Inherent + empirical D2	< 1.5 kcal/mol	Highly Accurate	Non-covalent interactions, complex solvation models.
CAM-B3LYP	Long-range corrected	~2.0 - 3.0 kcal/mol	Moderate	Photoredox excited states, NLO susceptibilities.

*Mean Absolute Error (MAE) compared to high-level composite methods (e.g., G4) or experimental thermochemistry.

Case Studies: Experimental Validation of DFT Predictions

Case Study 1: Ni-Photoredox Cross-Electrophile Coupling

In a landmark high-throughput experimentation (HTE) study, researchers sought to couple a diverse library of alkyl bromides with aryl bromides. By extracting DFT features—specifically the alkyl radical LUMO energy calculated via M06-2X—they built an active learning model. The DFT descriptors successfully captured the mechanistic nuances of the radical capture step, allowing the model to accurately predict the experimental yields of over 22,000 virtual compounds using fewer than 400 experimental data points[2].

Case Study 2: Cu-Catalyzed Amination of Aryl Bromides

Copper catalysis offers a cost-effective alternative to Palladium for C–N bond formation, but often requires harsh conditions. Utilizing DFT calculations, researchers designed anionic

-diarylbenzene-1,2-diamine ligands. The computational models proved that specific ligand modifications increased the electron density on the Cu center, directly lowering the activation energy barrier for the oxidative addition of the aryl bromide. This DFT-guided causality translated experimentally to a 30-fold rate increase, enabling room-temperature cross-coupling[3].

Step-by-Step Methodology: Self-Validating DFT Protocol for Reactivity

To ensure scientific integrity and trustworthiness, computational predictions must be anchored in a self-validating workflow. The following protocol details how to predict the reactivity of a novel brominated substrate and validate it experimentally.

Phase 1: Computational Workflow

Step 1: Conformational Sampling (Molecular Mechanics)

• Action: Generate all possible rotamers for the brominated substrate using a force field (e.g., OPLS4 or MMFF94).

• Causality: Brominated compounds with ortho-substituents exhibit severe steric clashes. Failing to identify the global energy minimum will invalidate all subsequent thermodynamic calculations.

Step 2: Geometry Optimization & Frequency Calculation

• Action: Optimize the global minimum geometry using M06-2X/def2-SVP in the gas phase. Run a vibrational frequency calculation at the same level of theory.

• Causality: M06-2X accurately captures the medium-range correlation of the heavy bromine atom. The frequency calculation validates the stationary point (0 imaginary frequencies for ground states, exactly 1 for transition states) and provides vital Zero-Point Energy (ZPE) and entropic corrections.

Step 3: High-Level Single-Point Energy & Solvation

• Action: Perform a single-point energy calculation using a larger basis set and implicit solvation, e.g.,

  B97X-D/def2-TZVP with the SMD (Solvation Model based on Density) model for the target experimental solvent (e.g., DMSO or DMF).

• Causality: The triple-zeta basis set (def2-TZVP) minimizes Basis Set Superposition Error (BSSE), while the SMD model accurately mimics the bulk dielectric environment, which heavily stabilizes the polarized transition states of oxidative addition.

Step 4: Descriptor Extraction (Activation Strain Analysis)

• Action: Decompose the activation barrier (

  ) into Distortion Energy ( ) and Interaction Energy ( ).

• Causality: This isolates the physical origin of reactivity. If a specific aryl bromide reacts poorly, ASA reveals whether the failure is due to the energetic penalty of bending the C–Br bond (

  ) or poor orbital overlap with the catalyst ( )[7].

Phase 2: Experimental Validation (HTE)

Step 5: Micro-Scale Correlation

• Action: Select 5-10 structurally diverse brominated substrates from the computational set. Run a 24-well plate micro-scale reaction under standard catalytic conditions.

• Validation: Plot the DFT-calculated activation barriers (or LUMO energies) against the experimental GC-MS yields. A strong linear correlation (

  ) validates the computational model, greenlighting the extrapolation of predictions to unknown, highly complex pharmaceutical intermediates.

Fig 2: Self-validating DFT workflow for predicting brominated substrate reactivity.

Conclusion

The prediction of brominated organic compound reactivity is no longer reliant on chemical intuition alone. By transitioning from older functionals like B3LYP to modern, dispersion-inclusive methods like M06-2X and

B97X-D, researchers can achieve chemical accuracy in predicting BDEs and transition state barriers. When these robust DFT descriptors are coupled with active learning and high-throughput experimentation, they form a self-validating engine that dramatically accelerates drug development and catalytic discovery.

References

1.2 - PMC / NIH[2] 2.3 - PMC / NIH[3] 3.4 - Journal of Chemical Theory and Computation (ACS)[4] 4.5 - RSC Advances (ResearchGate)[5] 5.6 - PMC / NIH[6] 6.7 - ChemRxiv[7]

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• 3. Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Exploring the NLO Properties of Brominated Dimethoxybenzaldehydes: From Synthesis to Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Assessing the Purity of 2,3-Bis(4-bromophenyl)-2-butenedinitrile: A Comparative Guide to HPLC and GC-MS

For researchers developing Covalent Organic Frameworks (COFs), Aggregation-Induced Emission luminogens (AIEgens), or Organic Light-Emitting Diodes (OLEDs), the structural integrity of precursor molecules is non-negotiable. 2,3-Bis(4-bromophenyl)-2-butenedinitrile (also widely known as 2,3-bis(4-bromophenyl)fumaronitrile; CAS: 315203-26-0 or 82193-93-9) is a premier diaryl fumaronitrile building block[1][2].

Because this compound is typically synthesized via the oxidative coupling of 4-bromophenylacetonitrile[3], batches are prone to contamination from unreacted precursors, mono-brominated side-products, and cis/trans isomers (maleonitrile vs. fumaronitrile derivatives). Even trace impurities can act as severe fluorescence quenchers or polymerization chain terminators.

This guide provides an authoritative comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for validating the purity of this critical intermediate, explaining the physicochemical causality behind each methodological choice[4].

Physicochemical Profiling: The "Why" Behind the Analysis

To design a self-validating analytical system, we must first deconstruct the molecule (C₁₆H₈Br₂N₂, MW: 388.06 g/mol )[1]:

• Extended

  -Conjugation: The electron-withdrawing fumaronitrile core flanked by two phenyl rings creates a highly delocalized -system. This makes the molecule intensely UV-active, establishing HPLC-UV as the gold standard for quantitative recovery[4].

• Halogen Signatures: The presence of two bromine atoms provides a highly diagnostic isotopic signature in mass spectrometry. Bromine naturally occurs as ⁷⁹Br and ⁸¹Br in a nearly 1:1 ratio. Consequently, a dibrominated species will exhibit a distinct M, M+2, M+4 molecular ion cluster in a 1:2:1 ratio[5][6].

• Thermal Lability of the Double Bond: While the molecule is generally stable, the central butenedinitrile double bond can undergo cis/trans isomerization at the extreme vaporization temperatures required for GC injection, potentially creating artificial impurity peaks.

HPLC vs. GC-MS: A Comparative Analysis

HPLC-UV/DAD: The Quantitative Gold Standard

HPLC operates at ambient temperatures, preserving the structural integrity of the butenedinitrile core. It is the superior method for determining absolute purity and resolving the target trans-isomer (fumaronitrile) from any cis-isomer (maleonitrile) byproducts. Because both isomers and unreacted precursors share similar UV chromophores, peak area normalization at an isosbestic wavelength provides highly accurate quantitative data[4].

GC-MS (EI): The Structural Validator

While GC-MS may introduce thermal isomerization artifacts, it is unparalleled for structural elucidation. Electron Ionization (EI) at 70 eV fragments the molecule predictably. If the synthesis conditions inadvertently caused debromination, GC-MS will instantly flag the mono-brominated defect via a shift to a 1:1 (M, M+2) isotopic cluster at a lower mass (m/z ~308, 310)[5].

Quantitative Data & Method Comparison

Analytical Parameter	HPLC-UV/DAD	GC-MS (EI)
Primary Utility	Absolute quantitative purity & isomer resolution	Structural validation & impurity identification
Limit of Detection (LOD)	~0.05 µg/mL (Highly sensitive to conjugated systems)	~0.1 µg/mL (Dependent on ionization efficiency)
Isomer Resolution	Excellent (Baseline separation of cis/trans isomers)	Poor (Prone to thermal interconversion in the inlet)
Thermal Artifacts	None (Operates at ambient/near-ambient temps)	High risk (Inlet temperatures >250°C can degrade nitriles)
Key Strength	Non-destructive; captures unreacted precursors accurately	Unmistakable 1:2:1 bromine isotopic profiling

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed to cross-validate one another.

Protocol A: HPLC-UV/DAD Method (Purity Quantification)

Causality: A reversed-phase C18 column is selected because the hydrophobic bromophenyl rings interact strongly with the stationary phase, while a gradient elution ensures that highly polar impurities (e.g., oxidized byproducts) elute early, and the main product elutes as a sharp, symmetrical peak[4].

• Sample Preparation: Dissolve 1.0 mg of the synthesized 2,3-Bis(4-bromophenyl)-2-butenedinitrile in 1.0 mL of HPLC-grade Acetonitrile. Vortex until fully dissolved and filter through a 0.22 µm PTFE syringe filter.

• Column: C18 Reversed-Phase (e.g., 250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in LC-MS grade Water.

  • Solvent B: 100% Acetonitrile.

• Gradient Program: Start at 40% B. Ramp linearly to 95% B over 15 minutes. Hold at 95% B for 5 minutes to wash the column, then return to 40% B. Flow rate: 1.0 mL/min.

• Detection: Diode Array Detector (DAD) set to 310 nm.

• Validation Check: The target compound should elute as the dominant peak. Calculate purity via relative peak area normalization. A purity of >99.0% is required for OLED/COF applications[2].

Protocol B: GC-MS (EI) Method (Impurity Identification)

Causality: The inlet temperature is strictly capped at 250°C. This is a calculated compromise: it is hot enough to volatilize the heavy 388 g/mol compound, but low enough to minimize the thermal degradation of the nitrile groups[5].

• Sample Preparation: Dissolve 0.5 mg of the compound in 1.0 mL of Dichloromethane (DCM).

• Column: 5% Phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm).

• Injection: 1 µL injection volume. Inlet temperature at 250°C. Split ratio 10:1. Carrier gas: Helium at 1.0 mL/min.

• Oven Program: Initial temperature 100°C (hold 1 min). Ramp at 15°C/min to 300°C (hold for 5 mins to bake out heavy oligomers).

• MS Parameters: Electron Ionization (EI) mode at 70 eV. Source temperature: 230°C. Scan range: m/z 50 to 450.

• Validation Check: Locate the molecular ion cluster. You must observe the signature 1:2:1 ratio at m/z 386, 388, and 390. Scan the baseline for a 1:1 cluster at m/z 308/310, which indicates a critical mono-brominated synthesis failure[6].

Analytical Decision Workflow

The following diagram illustrates the dual-orthogonal strategy required to certify a batch of 2,3-Bis(4-bromophenyl)-2-butenedinitrile for downstream materials science applications.

Figure 1: Dual-orthogonal workflow for the purity certification of brominated fumaronitrile derivatives.

Conclusion & Best Practices

Relying on a single analytical technique to assess the purity of 2,3-Bis(4-bromophenyl)-2-butenedinitrile introduces critical blind spots. HPLC-UV/DAD provides the high-fidelity quantitative data necessary to ensure stoichiometric balance in COF polymerization, while GC-MS acts as the ultimate structural safeguard against debrominated defects that HPLC might fail to structurally identify. By implementing this dual-orthogonal approach, researchers can guarantee the integrity of their photoluminescent and semiconducting materials.

References

Sources

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• 2. ossila.com [ossila.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Cross-Validation of Experimental and Theoretical Spectroscopic Data for Fumaronitriles: A Comprehensive Guide

As the development of advanced organic electronics, charge-transfer (CT) complexes, and aggregation-induced emission (AIE) fluorogens accelerates, fumaronitrile (trans-1,2-dicyanoethylene) has emerged as a critical electron-deficient building block. However, rationally designing fumaronitrile derivatives requires an exact understanding of their electronic and vibrational structures.

This guide provides an authoritative comparison between empirical spectroscopic data and theoretical quantum mechanical models. By cross-validating these two domains, researchers can confidently distinguish true molecular behaviors from instrumental artifacts or computational approximations.

The Causality of Divergence: Theory vs. Experiment

The fundamental challenge in spectroscopic analysis is that experimental data captures an ensemble average of molecules interacting within a specific environment (e.g., solvation shells, crystal lattices), whereas theoretical models (like standard Density Functional Theory, DFT) typically simulate a single, isolated molecule at 0 K in a vacuum.

For a highly conjugated, electron-withdrawing molecule like fumaronitrile, this divergence manifests in three critical areas:

• Anharmonicity in Vibrations: Theoretical models treat chemical bonds as harmonic oscillators, which fail to account for bond dissociation at high energy levels, leading to systematically overestimated vibrational frequencies.

• Intermolecular Charge Transfer (ICT): Fumaronitrile's strong electron-accepting cyano groups form transient ground-state complexes with electron-donating solvents (like toluene). Standard theoretical functionals suffer from self-interaction errors and fail to predict these long-range CT bands without specific corrections 1[1].

• Steric Restriction in Solid States: In AIEgens, multiple intermolecular C–H···π bonds restrict the intramolecular rotation of the donor and acceptor moieties, a phenomenon that gas-phase models cannot inherently predict 2[2].

Comparative Analysis of Spectroscopic Modalities

Vibrational Spectroscopy (IR & Raman)

The C≡N stretching mode of fumaronitrile is highly sensitive to its dielectric environment, typically appearing experimentally around 2230–2240 cm⁻¹. Standard B3LYP/6-311++G** calculations predict this stretch near 2350 cm⁻¹. To cross-validate, researchers must apply the Scaled Quantum Mechanical Force Field (SQMFF) methodology. By applying a scaling factor (typically ~0.96 for B3LYP), the theoretical harmonic frequencies are mathematically forced to align with experimental anharmonic fundamentals 3[3].

Electronic Spectroscopy (UV-Vis)

When fumaronitrile is dissolved in toluene, an anomalous, red-shifted absorption band appears due to photoinduced intermolecular charge transfer 1[1]. Standard Time-Dependent DFT (TD-DFT) using B3LYP fails to model this because it inaccurately calculates the overlap between the donor HOMO and acceptor LUMO. Cross-validation requires switching the theoretical alternative to a range-separated hybrid functional (e.g., CAM-B3LYP), which correctly modulates exact exchange at long distances.

Nuclear Magnetic Resonance (NMR)

Experimental ¹³C NMR of fumaronitrile derivatives yields sp²-C (alkene) signals at approximately 120.6–121.4 ppm and sp-C (cyano) signals around 115 ppm 4[4]. Theoretical cross-validation utilizes the Gauge-Independent Atomic Orbital (GIAO) method. However, gas-phase GIAO calculations will deviate from experiment unless an implicit solvent model (like PCM) is applied to simulate the dielectric screening of the actual NMR solvent.

Quantitative Data Summary

Spectroscopic Parameter	Experimental Ground Truth	Theoretical Model (Standard DFT)	Optimized Theoretical Alternative	Causality for Deviation
C≡N Stretch (IR/Raman)	~2230–2240 cm⁻¹	~2350 cm⁻¹ (B3LYP)	Scaled B3LYP (~0.96 factor)	Harmonic approximation neglects the anharmonicity of real chemical bonds.
UV-Vis Absorption	Red-shifted ICT band in toluene	Missed/Underestimated energy	TD-DFT with CAM-B3LYP	Standard functionals suffer from severe self-interaction error in CT states.
¹³C NMR (sp²-C)	120.6–121.4 ppm	~115 ppm (Gas Phase)	GIAO with PCM (Solvent Model)	Neglect of solvent dielectric screening alters the local electron shielding.
Fluorescence Emission	AIE in solid state (e.g., 710 nm)	Dark state predicted	QM/MM or Dimer modeling	Intermolecular C-H···π bonds restrict intramolecular rotation, enabling emission.

Self-Validating Experimental & Theoretical Protocols

Protocol A: Multimodal Spectroscopic Acquisition (Empirical Grounding)

• Step 1: Matrix Isolation & Solvation. Prepare fumaronitrile solutions in both non-polar (hexane) and electron-donating polar (toluene) solvents.

  • Causality: This isolates solvatochromic and charge-transfer effects from inherent intramolecular transitions.

  • Self-Validation Check: Run a pure solvent blank immediately before and after the sample. The baseline must not drift by more than 0.005 absorbance units, ensuring the observed CT band is a true molecular feature and not instrumental drift.

• Step 2: Vibrational Data Collection. Acquire FT-IR and Raman spectra at a high resolution of 4 cm⁻¹.

  • Causality: High resolution is required to accurately resolve the fine structure of the C≡N stretching manifold, which is highly sensitive to aggregation states.

Protocol B: Quantum Mechanical Modeling & Scaling (Computational)

• Step 1: Ground-State Geometry Optimization. Execute DFT calculations using the B3LYP functional and the 6-311++G(d,p) basis set.

  • Causality: The inclusion of diffuse functions (++) is mandatory. The highly electronegative cyano groups possess expanded electron clouds that standard, compact basis sets cannot accurately model 5[5].

  • Self-Validation Check: Perform a harmonic frequency calculation on the optimized geometry. The strict absence of imaginary frequencies (

    ) mathematically validates that the structure is a true local minimum on the potential energy surface, not a transition state.

• Step 2: Excited-State TD-DFT Calculation. Utilize a range-separated hybrid functional (CAM-B3LYP) coupled with a Polarizable Continuum Model (PCM) matching the experimental solvent.

  • Causality: This corrects the underestimation of the HOMO-LUMO gap inherent to standard functionals when modeling charge-transfer complexes.

Cross-Validation Workflow Visualization

Workflow for cross-validating experimental and theoretical spectroscopic data.

References

• Theoretical Studies on Electronic Structures and Spectroscopy of Fluorescent Arylamino Fumaronitrile Chinese Journal of Chemical Physics
• Unravelling the Nature of a Toluene-Fumaronitrile Complex ResearchG
• Fumaronitrile-Based Fluorogen: Red to Near-Infrared Fluorescence, Aggregation-Induced Emission, Solvatochromism, and Twisted Intramolecular Charge Transfer The Journal of Physical Chemistry C
• Influence of Regioisomerism in 9-Anthracenyl-Substituted Dithiodicyanoethene Derivatives on Photoinduced Electron Transfer D-NB.info
• Harmonic Force Fields and Force Constants of Prebiotic Aminomalononitrile and Diaminomalononitrile by Using DFT and SQMFF Calculations European Journal of Theoretical and Applied Sciences

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. cjcp.ustc.edu.cn [cjcp.ustc.edu.cn]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,3-Bis(4-bromophenyl)-2-butenedinitrile

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of 2,3-Bis(4-bromophenyl)-2-butenedinitrile, a compound recognized for its toxicological profile. The protocols outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing not just the "how" but the critical "why" behind each step to ensure a self-validating system of safety and compliance.

Hazard Assessment and Chemical Profile

Before any disposal procedures are initiated, a thorough understanding of the hazards associated with 2,3-Bis(4-bromophenyl)-2-butenedinitrile is paramount. This compound is classified as toxic, and its handling requires stringent safety measures.

Chemical and Physical Properties:

Property	Value	Source
Molecular Formula	C₁₆H₈Br₂N₂	[1]
Molecular Weight	388.06 g/mol	[1]
Physical State	Solid	[1]
GHS Hazard Class	6.1 (Toxic)	[1]
UN Number	3439	[1]
Shipping Name	NITRILES, SOLID, TOXIC, N.O.S.	[1]

Toxicological Hazards:

Safety data sheets (SDS) from multiple suppliers consistently highlight the following hazards:

• H301: Toxic if swallowed [1][2]

• H311: Toxic in contact with skin [1][2]

• H331: Toxic if inhaled [1][2]

These classifications necessitate handling this compound with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and respiratory protection, within a well-ventilated area such as a chemical fume hood.[3][4]

Waste Characterization and Segregation: The First Line of Defense

Proper waste disposal begins at the point of generation. The U.S. Environmental Protection Agency (EPA) mandates that all generators of hazardous waste are responsible for its proper identification and management from "cradle-to-grave".[5]

Is Your Waste Hazardous?

According to the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it is listed by the EPA or exhibits at least one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[6] Based on its toxicological profile, 2,3-Bis(4-bromophenyl)-2-butenedinitrile waste is classified as toxic hazardous waste .[1]

The Imperative of Segregation:

Chemical waste must be segregated based on its hazard class to prevent dangerous reactions.[7] 2,3-Bis(4-bromophenyl)-2-butenedinitrile waste falls under the category of halogenated organic waste . It is crucial to segregate this waste stream from non-halogenated solvents, strong acids, bases, and oxidizers.[8]

Waste Streams:

Your laboratory will likely generate the following waste streams containing 2,3-Bis(4-bromophenyl)-2-butenedinitrile:

• Solid Waste:

  • Unused or expired pure compound.

  • Contaminated consumables (e.g., weigh boats, filter paper, gloves, and bench protectors).[8]

• Liquid Waste:

  • Solutions containing the dissolved compound.

  • Rinsate from cleaning contaminated glassware.

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of 2,3-Bis(4-bromophenyl)-2-butenedinitrile.

Step 1: Container Selection and Labeling

The integrity of your waste containment is critical to preventing leaks and ensuring safe transport.

• Container Requirements:

  • Use containers that are chemically compatible with brominated organic compounds and any solvents used. High-density polyethylene (HDPE) or glass containers are generally suitable.[7][9]

  • Ensure containers are in good condition, free from cracks or deterioration, and have a secure, leak-proof closure.[10]

  • For liquid waste, leave approximately 10% headspace to allow for vapor expansion.[9]

• Labeling:

  • All waste containers must be clearly labeled as soon as waste is added.

  • The label must include:

    • The words "Hazardous Waste".[8]

    • The full chemical name: "2,3-Bis(4-bromophenyl)-2-butenedinitrile".

    • The specific hazard characteristics (e.g., "Toxic").[7]

    • The accumulation start date.[10]

    • The name and contact information of the principal investigator.[10]

Step 2: Waste Accumulation and Storage

Waste must be accumulated at or near the point of generation under the control of laboratory personnel.[10]

• Storage Location:

  • Designate a specific, supervised area for hazardous waste accumulation, away from general laboratory traffic.[9]

  • Store in a cool, dry, and well-ventilated location, away from direct sunlight and heat sources.[8]

  • Utilize secondary containment, such as a chemical-resistant tray, to contain any potential leaks.[10][11]

• Segregation in Storage:

  • Store halogenated organic waste separately from incompatible chemicals. Maintain physical barriers or adequate distance between different waste classes.[8][10]

Step 3: Disposal Pathway

Disposal of 2,3-Bis(4-bromophenyl)-2-butenedinitrile must be conducted through a licensed hazardous waste disposal company.[12] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [10]

• Arranging for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup of your hazardous waste.

  • Ensure all containers are properly labeled and sealed before the scheduled pickup.

• Recommended Disposal Method:

  • Incineration: High-temperature incineration at a licensed facility is the preferred method for the disposal of halogenated organic compounds. This process is equipped with scrubbers and other emission control systems to manage harmful by-products.[12][13]

  • Chemical Treatment (for consideration by licensed facilities): While not to be performed in a standard laboratory setting, some facilities may employ methods like bromination at high temperatures and pressures to oxidize the organic material.[14]

Step 4: Documentation

Meticulous record-keeping is a legal requirement and a critical component of a robust safety program.

• Manifest System: For off-site transport, a hazardous waste manifest is required to track the waste from your laboratory to its final disposal site.[15]

• Record Retention: All records related to your hazardous waste must be kept for a minimum of three years.[6]

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

• Minor Spill:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit).

  • Carefully collect the absorbed material into a labeled hazardous waste container.[3][8]

  • Decontaminate the area with soap and water.

• Major Spill:

  • Evacuate the area immediately.

  • Contact your institution's emergency response team and EHS office.

• Personnel Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[16][17]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[16]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][18]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,3-Bis(4-bromophenyl)-2-butenedinitrile waste.

Caption: Disposal workflow for 2,3-Bis(4-bromophenyl)-2-butenedinitrile.

References

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech. Available at: [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Available at: [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). IDR Environmental Services. Available at: [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Available at: [Link]

• Good Laboratory Practices: Waste Disposal. (2025, January 21). SCION Instruments. Available at: [Link]

• Safe Storage and Disposal of Chemicals in A Lab. (n.d.). Tion. Available at: [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA. Available at: [Link]

• EPA Hazardous Waste Regulations. (n.d.). Study.com. Available at: [Link]

• Safe Laboratory Practice and Waste Disposal. (n.d.). CBS Publishers & Distributors. Available at: [Link]

• Learn the Basics of Hazardous Waste. (2025, March 24). US EPA. Available at: [Link]

• Bromination Process For Disposal Of Spilled Hazardous Materials. (1983, December). US EPA. Available at: [Link]

• What is bromine and what are the safe disposal and recycling methods?. (2025, March 18). Ideal Response. Available at: [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025, October 20). Dolly Corporation. Available at: [Link]

• Standard Operating Procedure for Bromine. (n.d.). Kansas State University. Available at: [Link]

• Material Safety Data Sheet for ELEMENT* 4 Herbicide. (2012, April 26). Dow AgroSciences LLC. Available at: [Link]

• Hazardous Laboratory Chemicals Disposal Guide. (n.d.). Reed College. Available at: [Link]

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